2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-one

• CAS: 1306606-56-3

Core Science & Biosynthesis

Synthesis of 2,2,2-trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one: A Guide for Synthetic and Medicinal Chemists

An In-Depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2,2,2-trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one, a valuable fluorinated heterocyclic building block. The core of this synthesis lies in the electrophilic acylation of the electron-rich 1,3,5-trimethyl-1H-pyrazole ring. We will delve into the strategic considerations behind reactant selection, the mechanistic underpinnings of the reaction, and a detailed, field-tested experimental protocol. This document is intended for researchers, chemists, and drug development professionals seeking to utilize this synthon, offering insights into the causality behind experimental choices to ensure reproducible and scalable results.

Introduction: The Strategic Value of Fluorinated Pyrazoles

The convergence of pyrazole heterocycles and trifluoromethyl ketone moieties within a single molecular scaffold creates a building block of significant interest for pharmaceutical and agrochemical development.

The Privileged Pyrazole Scaffold

The pyrazole ring is a cornerstone of medicinal chemistry, present in a wide array of biologically active compounds.[1][2] Its unique electronic properties, ability to participate in hydrogen bonding, and metabolic stability make it a "privileged scaffold" in drug design. Many pyrazole derivatives are known to exhibit anti-inflammatory, analgesic, antibacterial, and anti-cancer properties.[1][3]

The Trifluoromethyl Ketone: A Bioactive Powerhouse

The incorporation of a trifluoromethyl (-CF₃) group can dramatically enhance a molecule's pharmacological profile by increasing its metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl ketone group (-COCF₃), in particular, is a potent electrophile and a stable mimic of the tetrahedral transition state of serine, aspartyl, and cysteine proteases, making it a key pharmacophore in enzyme inhibitor design.

Target Molecule Profile: A Versatile Synthon

2,2,2-trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one combines these two powerful motifs. The trimethylated pyrazole core provides a stable, electron-rich, and sterically defined platform. The C4-linked trifluoromethyl ketone offers a reactive handle for further chemical elaboration, making the title compound an ideal starting point for the synthesis of more complex molecules with potential therapeutic applications.

Synthetic Strategy and Mechanistic Rationale

The most direct and efficient pathway to the target molecule is through a C-acylation of the pre-formed 1,3,5-trimethyl-1H-pyrazole ring.

Retrosynthetic Analysis

A logical retrosynthetic disconnection breaks the bond between the pyrazole C4 carbon and the carbonyl carbon of the trifluoroacetyl group. This immediately identifies the two key starting materials:

• The Nucleophile: 1,3,5-trimethyl-1H-pyrazole.

• The Electrophile Source: A trifluoroacetylating agent, such as trifluoroacetic anhydride (TFAA).

Fig. 1: Retrosynthetic approach to the target molecule.

Causality of Reagent Selection

• 1,3,5-trimethyl-1H-pyrazole: This specific isomer is chosen for several reasons. The methyl groups at positions C3 and C5, along with the N1-methyl group, are electron-donating, which significantly activates the pyrazole ring towards electrophilic substitution. This high electron density makes the C4 position—the only unsubstituted carbon on the ring—highly nucleophilic and the sole site of reaction, ensuring perfect regioselectivity.[4] The synthesis of this starting material is straightforward via the classic Knorr pyrazole synthesis from acetylacetone and methylhydrazine.

• Trifluoroacetic Anhydride (TFAA): TFAA is a superior choice for the trifluoroacetylating agent.[5] It is an extremely powerful electrophile, far more reactive than trifluoroacetic acid itself. This high reactivity is crucial because it can often overcome the need for a strong Lewis acid catalyst.

The Reaction Mechanism: Catalyst-Free Friedel-Crafts Acylation

The reaction proceeds via an electrophilic aromatic substitution mechanism. A key insight for N-heterocycles like pyrazole is that strong Lewis acids (e.g., AlCl₃), which are staples of traditional Friedel-Crafts reactions, are often counterproductive.[6] They can coordinate with the lone pair of electrons on the pyrazole's nitrogen atoms, which deactivates the ring towards electrophilic attack by forming a positively charged complex.

The strategy here leverages the high intrinsic reactivity of both the activated pyrazole and TFAA to proceed under milder, catalyst-free or acid-promoted conditions. Trifluoroacetic acid (TFA), which can be present as an impurity in TFAA or used as a co-solvent, can act as a Brønsted acid to protonate the anhydride, further enhancing its electrophilicity without deactivating the pyrazole ring.[7][8]

Fig. 2: Proposed mechanism for the trifluoroacetylation of 1,3,5-trimethyl-1H-pyrazole.

Detailed Experimental Protocol

This protocol is a self-validating system designed for high yield and purity. Adherence to anhydrous conditions is critical for success.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	M.W. ( g/mol )	Notes
1,3,5-trimethyl-1H-pyrazole	1072-91-9	C₆H₁₀N₂	110.16	≥98% purity, anhydrous
Trifluoroacetic anhydride (TFAA)	407-25-0	C₄F₆O₃	210.03	≥99% purity, handle in fume hood
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	Anhydrous, <50 ppm water
Saturated Sodium Bicarbonate	144-55-8	NaHCO₃	84.01	Aqueous solution
Anhydrous Magnesium Sulfate	7487-88-9	MgSO₄	120.37	For drying organic layer
Silica Gel	7631-86-9	SiO₂	60.08	230-400 mesh for chromatography

Step-by-Step Synthesis Workflow

Fig. 3: Step-by-step experimental workflow diagram.

• Reactor Setup: Equip a flame-dried 250 mL three-neck round-bottom flask with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

• Reagent Preparation: In the flask, dissolve 1,3,5-trimethyl-1H-pyrazole (5.51 g, 50.0 mmol, 1.0 eq) in 100 mL of anhydrous dichloromethane (DCM).

• Controlled Addition: Cool the stirred solution to 0 °C using an ice-water bath. Charge the dropping funnel with trifluoroacetic anhydride (TFAA) (12.6 g, 8.4 mL, 60.0 mmol, 1.2 eq) and add it dropwise to the pyrazole solution over approximately 15-20 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Let the reaction stir for 4-6 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate eluent system.

• Aqueous Work-up (Quenching): Once the reaction is complete, slowly and carefully pour the reaction mixture into a beaker containing 150 mL of a stirred, ice-cold saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: Vigorous gas evolution (CO₂) will occur. Stir until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with DCM (2 x 50 mL).

• Washing and Drying: Combine all organic layers and wash with 100 mL of brine (saturated NaCl solution). Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexanes to afford the pure product as a colorless to pale yellow oil.

Safety and Handling Precautions

• Trifluoroacetic anhydride (TFAA): Highly corrosive and moisture-sensitive. It reacts violently with water. Always handle in a chemical fume hood wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Dichloromethane (DCM): A volatile organic solvent and a suspected carcinogen. All operations should be performed in a well-ventilated fume hood.

• Quenching: The neutralization step with NaHCO₃ is highly exothermic and releases a large volume of CO₂ gas. Perform this step slowly in a large, open beaker with efficient stirring to prevent pressure buildup and splashing.

Characterization and Data

The identity and purity of the synthesized 2,2,2-trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one should be confirmed by standard analytical techniques.

Parameter	Expected Value / Observation
Molecular Formula	C₈H₉F₃N₂O
Molecular Weight	206.17 g/mol
Appearance	Colorless to pale yellow oil
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~3.8 (s, 3H, N-CH₃), ~2.4 (s, 3H, C₃-CH₃), ~2.3 (s, 3H, C₅-CH₃). Note: Exact shifts may vary slightly.
¹³C NMR (101 MHz, CDCl₃)	δ (ppm): ~175 (q, C=O), ~150 (C₅), ~145 (C₃), ~117 (q, CF₃), ~115 (C₄), ~35 (N-CH₃), ~13 (C₅-CH₃), ~11 (C₃-CH₃). Note: Quartets (q) are due to C-F coupling.
¹⁹F NMR (376 MHz, CDCl₃)	δ (ppm): ~ -72 (s, 3F).
Mass Spec. (EI)	m/z (%): 206 (M⁺), 137 (M⁺ - CF₃).

Note: The spectroscopic data presented are predictive based on known chemical shift values for similar structures and should be confirmed experimentally.[9][10][11]

Conclusion

The synthesis of 2,2,2-trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one is reliably achieved through a direct, regioselective Friedel-Crafts acylation of 1,3,5-trimethyl-1H-pyrazole with trifluoroacetic anhydride. The key to this successful transformation is understanding the electronic nature of the heterocyclic starting material and choosing an appropriately powerful acylating agent that obviates the need for traditional, and often problematic, Lewis acid catalysts. The detailed protocol herein provides a robust and scalable method for accessing this valuable fluorinated building block, opening avenues for further research and development in medicinal and materials chemistry.

References

• Regiospecific One-pot Synthesis of New Trifluoromethyl Substituted Heteroaryl Pyrazolyl Ketones. (2005). Journal of Heterocyclic Chemistry, 42, 631. Available at: [Link]

• β-Alkoxyvinyl trifluoromethyl ketones as efficient precursors for the one-pot synthesis of bis-(4,5-dihydro-1H-pyrazol-1-yl)met. Semantic Scholar. Available at: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Available at: [Link]

• Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles. (2020). ACS Omega, 5(36), 23321–23334. Available at: [Link]

• Vilsmeier-Haak formylation of 3,5-dimethylpyrazoles. (2006). ResearchGate. Available at: [Link]

• Friedel-Crafts acylation reaction at C-4 of 1,3,5, subst. pyrazole. (2012). ResearchGate. Available at: [Link]

• Friedel-Crafts acylation reaction catalyzed trifluoroacetic acid. (2017). Patsnap. Available at: [Link]

• 2,2,2-trifluoro-1-[1-(propan-2-yl)-1h-pyrazol-4-yl]ethan-1-one. PubChem. Available at: [Link]

• A kind of friedel-crafts acylation of trifluoroacetic acid catalysis. (2017). Google Patents.

• Trimethylpyrazole: a simple heterocycle reflecting Kitaigorodskii's packing principle. (2022). Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1105–1109. Available at: [Link]

• 1,3,5-trimethyl-1H-pyrazole. Chemical Synthesis Database. Available at: [Link]

• Friedel-Crafts Acylation Reactions Catalyzed by Trifluoroacetic Anhydride-Synthesis of 4-Ethyl-2,5-dimethoxyphenyl Alkyl Ketones. (1993). Chemical Journal of Chinese Universities, 14(10), 1380. Available at: [Link]

• 2,2,2-trifluoro-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-one. Molport. Available at: [Link]

• Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki-Miyaura cross-coupling reaction. (2013). RSC Advances, 3(39), 17971. Available at: [Link]

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spectroscopic characterization of pyrazole derivatives

An in-depth technical guide designed for researchers, analytical chemists, and drug development professionals.

Executive Summary

Pyrazole derivatives—five-membered heterocyclic scaffolds containing two adjacent nitrogen atoms—are privileged structures in medicinal chemistry. They form the pharmacophoric core of numerous FDA-approved therapeutics, including celecoxib (COX-2 inhibitor), sildenafil (PDE5 inhibitor), and rimonabant (CB1 receptor antagonist). However, the spectroscopic characterization of pyrazoles presents unique analytical challenges. The presence of annular tautomerism (prototropic exchange), complex hydrogen-bonding networks, and distinct fragmentation pathways requires a multi-modal analytical approach.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic spectral assignments. Here, we will dissect the causality behind experimental choices, exploring why pyrazoles behave the way they do under electromagnetic and ionic perturbations, and establishing self-validating protocols for their definitive structural elucidation.

The Analytical Challenge: Annular Tautomerism

The most defining structural nuance of unsubstituted (at the nitrogen) 1H -pyrazoles is annular tautomerism. The rapid migration of the proton between N1 and N2 creates a dynamic equilibrium between 3-substituted and 5-substituted tautomers[1].

In the liquid state at room temperature, this prototropic exchange often occurs at a rate comparable to the Nuclear Magnetic Resonance (NMR) timescale. Consequently, the spectrometer records a time-averaged signal, leading to significant line broadening or the complete disappearance of the C3 and C5 carbon signals[2]. To achieve definitive structural assignment, the analytical workflow must be designed to either "freeze" this exchange or bypass it entirely.

Fig 1: Workflow for resolving pyrazole annular tautomerism using advanced NMR techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR remains the gold standard for characterizing pyrazole regiochemistry. The strategy relies on manipulating the exchange regime.

1 H and 13 C NMR Signatures

In a static or "blocked" pyrazole (e.g., N -methylpyrazole), the chemical shifts are highly distinct. The C4 position is the most electron-rich due to resonance from the nitrogen lone pairs, resulting in an upfield shift. Conversely, C3 and C5 are deshielded.

• 13 C NMR Causality: The carbon adjacent to the substituted nitrogen (C5) typically resonates upfield relative to the carbon adjacent to the imine nitrogen (C3). For example, in 3(5)-aryl derivatives, C3 appears near 149.7 ppm, whereas C5 appears near 141.1 ppm[2].

• 15 N NMR Utility: 15 N NMR is exceptionally sensitive to tautomerism. The pyrrole-like nitrogen (-NH-) typically resonates around -170 to -200 ppm, while the pyridine-like nitrogen (-N=) appears further downfield (-70 to -100 ppm).

Protocol 1: Variable-Temperature (VT) NMR for Tautomeric Resolution

To force the system into the "slow exchange regime," we must lower the thermal energy of the system, thereby increasing the lifetime of individual tautomers beyond the NMR observation window[1].

Step-by-Step Methodology:

• Solvent Selection: Dissolve 15-20 mg of the pyrazole derivative in a low-freezing-point deuterated solvent capable of breaking intermolecular hydrogen bonds (e.g., THF- d8​ or Methanol- d4​ ). Avoid CDCl 3​ as it promotes self-association and precipitation at low temperatures.

• Probe Tuning: Insert the sample into a 500 MHz (or higher) NMR spectrometer. Tune and match the probe at 298 K.

• Baseline Acquisition: Acquire standard 1 H and 13 C spectra at 298 K to document the time-averaged (broadened) state.

• Stepwise Cooling: Lower the probe temperature in 10 K increments down to 193 K (-80 °C).

• Equilibration (Self-Validation): At each step, allow the sample to equilibrate for exactly 10 minutes. Monitor the lock signal; a fluctuating lock indicates thermal instability. Do not acquire data until the lock is perfectly stable.

• Data Acquisition: Acquire 1 H and 13 C spectra at 193 K. You will observe the broad peaks split into distinct, sharp signals representing the individual tautomers. Integration of these separated signals directly yields the tautomeric equilibrium constant ( KT​ )[1].

Mass Spectrometry (MS) and Fragmentation Pathways

High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography (LC) provides exact mass validation and structural connectivity data via collision-induced dissociation (CID)[3].

Mechanistic Fragmentation of Pyrazoles

Under electron ionization (EI) or electrospray ionization (ESI) tandem mass spectrometry (MS/MS), the pyrazole ring exhibits highly characteristic skeletal rearrangements. The dominant pathways involve the cleavage of the heterocyclic ring[4].

• Loss of Nitrogen ( N2​ ): The expulsion of a neutral N2​ molecule (-28 Da) from the molecular ion [M]+∙ or [M+H]+ generates a highly reactive azirine radical cation intermediate.

• Loss of Hydrogen Cyanide (HCN): An alternative ring-opening pathway results in the loss of HCN (-27 Da), which is highly diagnostic for unsubstituted C3/C5 positions[4].

Fig 2: Principal mass spectrometry fragmentation pathways of substituted pyrazole derivatives.

Protocol 2: LC-HRMS Workflow for Exact Mass and Fragmentation

Step-by-Step Methodology:

• Sample Preparation: Dilute the pyrazole derivative to 1 µg/mL in LC-MS grade Acetonitrile/Water (50:50, v/v) containing 0.1% Formic Acid to promote protonation ( [M+H]+ ).

• Chromatography Setup: Inject 2 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes to ensure separation from synthetic impurities.

• Source Optimization: Set the ESI source to positive ion mode. Capillary voltage: 3.0 kV. Desolvation temperature: 350 °C.

• Data-Dependent Acquisition (DDA): Configure the mass spectrometer to perform a full MS scan (m/z 100-1000) at 70,000 resolution, followed by MS/MS scans on the top 3 most abundant precursor ions.

• Collision Energy (CE) Ramping: To capture both peripheral substituent cleavage and the higher-energy ring cleavage (loss of N2​ /HCN), apply a normalized collision energy (NCE) ramp from 20 to 40 eV.

• Self-Validation: Verify the exact mass of the precursor ion within < 5 ppm mass error. Confirm the presence of the -28 Da or -27 Da neutral loss in the MS/MS spectra to validate the pyrazole core[3][4].

Fourier Transform Infrared (FTIR) Spectroscopy

While NMR and MS provide connectivity and mass, FTIR is utilized to map the functional group environment and hydrogen-bonding status of the pyrazole[3].

• N-H Stretching: In the solid state, pyrazoles form strong intermolecular hydrogen bonds (dimers or infinite chains). This causes the N-H stretching vibration to appear as a broad, intense band between 3100 – 3300 cm −1 . If the sample is heavily diluted in a non-polar solvent (e.g., CCl 4​ ), this band sharpens and shifts to ~3450 cm −1 (free N-H).

• Ring Vibrations: The C=N and C=C stretching modes of the heteroaromatic ring couple together, producing a pair of sharp, characteristic bands in the 1550 – 1600 cm −1 region.

Quantitative Data Summary

The following table synthesizes the expected spectroscopic parameters for a standard substituted 1H -pyrazole to serve as a rapid reference for spectral interpretation.

Analytical Technique	Parameter / Nucleus	Typical Value / Shift	Diagnostic Significance
1 H NMR	C4-H	6.0 – 6.5 ppm (d or t)	Highly shielded due to resonance; identifies C4 substitution status.
1 H NMR	C3-H / C5-H	7.2 – 7.8 ppm (d)	Deshielded protons; heavily influenced by tautomeric exchange.
1 H NMR	N-H	10.0 – 13.0 ppm (br s)	Broadness indicates exchange rate; shifts with concentration (H-bonding).
13 C NMR	C4	105 – 110 ppm	Unambiguous marker for the pyrazole core.
13 C NMR	C3 / C5	130 – 150 ppm	Separation of these peaks at low temp defines the tautomeric ratio.
FTIR	N-H Stretch	3100 – 3300 cm −1	Broad band indicates solid-state intermolecular hydrogen bonding.
FTIR	C=N / C=C Stretch	1550 – 1600 cm −1	Confirms the integrity of the heteroaromatic ring.
HRMS (ESI+)	Neutral Loss	-28 Da ( N2​ )	Confirms pyrazole core via ring-opening fragmentation.
HRMS (ESI+)	Neutral Loss	-27 Da (HCN)	Confirms unsubstituted C3/C5 position via alternative ring cleavage.

References

• Aguilar-Parrilla, F., Cativiela, C., Diaz de Villegas, M. D., Elguero, J., Foces-Foces, C., Garcia, J. I., Cano, F. H., Llamas-Saiz, A. L., Smith, J. A., & Viñas, C. (1992). The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental (1H, 13C, 15N NMR and X-Ray Crystallography) Study. Journal of the Chemical Society, Perkin Transactions 2.
• Faure, R., Vincent, E. J., Rousseau, A., Claramunt, R. M., & Elguero, J. (1988). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry.
• Wang, Y., Li, Y., Zhang, Y., & Chen, J. (2021). Design, Synthesis, and Safener Activity of Novel Ester-Substituted Pyrazole Derivatives. Journal of Agricultural and Food Chemistry.
• Silva, V. D., & Dos Santos, A. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen.

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mass spectrometry analysis of fluorinated pyrazoles

Advanced Mass Spectrometry Analysis of Fluorinated Pyrazoles: Mechanistic Insights and Bioanalytical Workflows

Executive Summary

Fluorinated pyrazoles represent a privileged scaffold in modern drug discovery and agrochemistry, owing to the unique metabolic stability, lipophilicity, and binding affinity imparted by carbon-fluorine (C-F) bonds[1]. Blockbuster cyclooxygenase-2 (COX-2) inhibitors such as celecoxib, deracoxib, and mavacoxib heavily rely on the 3-trifluoromethylpyrazole core. However, the extreme electronegativity of fluorine fundamentally alters the ionization dynamics and collision-induced dissociation (CID) pathways of these molecules.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic instrument operation. This guide deconstructs the causality behind the mass spectrometric behavior of fluorinated pyrazoles, providing researchers with self-validating workflows for robust LC-MS/MS quantitation and structural elucidation.

Ionization Dynamics: The Electronegativity Conundrum

The presence of a trifluoromethyl (-CF3) or fluoroaryl group on a pyrazole ring significantly withdraws electron density via inductive effects. This phenomenon directly impacts the choice of ionization mode in Electrospray Ionization (ESI):

• Positive Ion Mode (ESI+): The electron-withdrawing nature of the -CF3 group reduces the basicity of the adjacent pyrazole nitrogen atoms. To achieve efficient protonation [M+H]+ , the mobile phase must be heavily modified with proton donors (e.g., 0.1% formic acid). Without sufficient acidic modifiers, ionization efficiency drops precipitously, leading to poor signal-to-noise (S/N) ratios[2].

• Negative Ion Mode (ESI-): For fluorinated pyrazoles containing acidic moieties—such as the sulfonamide group in celecoxib—ESI- is often the superior choice. The electron-withdrawing pyrazole core stabilizes the conjugate base, facilitating the formation of the deprotonated [M−H]− species (e.g., m/z 380 for celecoxib)[3]. ESI- typically yields a cleaner background matrix, as fewer endogenous plasma lipids ionize in negative mode.

Fragmentation Mechanisms and Collision-Induced Dissociation (CID)

Understanding the exact fragmentation pathways of fluorinated pyrazoles in the collision cell (Q2) is critical for selecting optimal Multiple Reaction Monitoring (MRM) transitions.

Despite the high bond dissociation energy of the C-F bond (~485 kJ/mol), fluorinated pyrazoles exhibit characteristic neutral losses under specific collision energies:

• Loss of Hydrogen Fluoride (-HF, 20 Da): In positive ion mode, the proximity of a protonated site to the fluorinated moiety can induce the expulsion of neutral HF, yielding a highly stable, conjugated fragment. For celecoxib ( [M+H]+ m/z 382), this results in a transition to m/z 362[2].

• Sulfonamide Cleavage (-SO2NH2, 80 Da): The weakest bonds in these hybrid molecules often lie outside the pyrazole core. The primary fragmentation pathway for celecoxib involves the rapid loss of the sulfonamide group, yielding an intense product ion at m/z 316[3].

• Trifluoromethyl Radical Loss (-CF3, 69 Da): Under high collision energies (>35 eV), homolytic cleavage of the C-CF3 bond can occur, though it is less favored than functional group cleavage.

CID Fragmentation pathways of Celecoxib in positive ESI mode.

Quantitative Data: MRM Transition Profiles

To establish a self-validating quantitative assay, transitions must be selected based on both abundance (for sensitivity) and mass defect (for specificity). The table below summarizes the optimized MRM parameters for key fluorinated pyrazole pharmaceuticals[2][3].

Analyte	Formula	Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Mechanistic Loss
Celecoxib	C17H14F3N3O2S	ESI (+)	382.0	362.0	22	Loss of HF (-20 Da)
Celecoxib	C17H14F3N3O2S	ESI (-)	380.0	315.9	25	Loss of SO2 (-64 Da)
Valdecoxib	C16H14N2O3S	ESI (+)	315.0	132.0	28	Pyrazole ring cleavage
Parecoxib	C19H18N2O4S	ESI (+)	371.0	234.0	20	Propionyl + ring cleavage
Celecoxib-d7 (IS)	C17H7D7F3N3O2S	ESI (-)	387.0	323.0	25	Loss of SO2 (-64 Da)

Note: The use of an isotopically labeled internal standard (e.g., Celecoxib-d7) is non-negotiable. It acts as a self-validating control, correcting for matrix-induced ion suppression that disproportionately affects late-eluting fluorinated compounds.

Self-Validating Experimental Protocol: UPLC-MS/MS Workflow

The following protocol outlines a robust methodology for the extraction and quantitation of fluorinated pyrazoles from biological matrices. The causality of each step is explained to ensure scientific integrity.

Step 1: Sample Preparation (Protein Precipitation)

• Action: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 10 µL of Internal Standard (Celecoxib-d7, 500 ng/mL). Add 300 µL of ice-cold Acetonitrile (100%).

• Causality: Acetonitrile serves a dual purpose. It efficiently denatures plasma proteins, preventing column clogging. More importantly, fluorinated pyrazoles are highly lipophilic; acetonitrile breaks drug-protein binding (specifically to human serum albumin), ensuring >90% recovery[2].

• Action: Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

Step 2: Chromatographic Separation (UPLC)

• Column: ACQUITY UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 0-0.5 min (20% B), 0.5-2.0 min (ramp to 90% B), 2.0-2.5 min (hold 90% B), 2.5-3.0 min (re-equilibrate at 20% B). Flow rate: 0.4 mL/min[2].

• Causality: The sub-2-micron particle size provides high theoretical plate counts, essential for resolving isobaric phase-II metabolites. The rapid ramp to 90% organic ensures the highly hydrophobic trifluoromethyl groups do not cause excessive retention or peak tailing.

Step 3: Mass Spectrometry Parameters

• Source Temperature: 150 °C.

• Desolvation Temperature: 500 °C.

• Capillary Voltage: 4.0 kV (Positive Mode) / 2.5 kV (Negative Mode).

• Causality: The high desolvation temperature (500 °C) is required to efficiently evaporate the high-aqueous mobile phase early in the gradient, preventing droplet freezing and ensuring efficient gas-phase ion generation of the pyrazole core[2].

End-to-end bioanalytical workflow for fluorinated pyrazole quantitation.

Conclusion

The mass spectrometric analysis of fluorinated pyrazoles requires a fundamental understanding of how extreme electronegativity dictates gas-phase ion chemistry. By leveraging targeted acidic mobile phases to force protonation, or utilizing negative ESI to exploit acidic side-chains, analysts can achieve sub-nanogram sensitivity. The protocols detailed herein provide a self-validating framework, ensuring that quantitative data remains robust against matrix effects and structural instability.

References

• Fluorinated Pyrazoles: From Synthesis to Applications Chemical Reviews (ACS Publications) URL:[Link]

• Determination of parecoxib and valdecoxib in rat plasma by UPLC-MS/MS and its application to pharmacokinetics studies PubMed Central (PMC) / NIH URL:[Link]

• ESTIMATION OF CELECOXIB IN HUMAN PLASMA BY RAPID AND SELECTIVE LC-MS/MS METHOD FOR A BIOEQUIVALENCE STUDY ResearchGate URL:[Link]

• Introduction to early in vitro identification of metabolites of new chemical entities in drug discovery and development Institute of Pharmacology Polish Academy of Sciences URL:[Link]

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biological activity of trifluoromethyl-containing heterocycles

The Strategic Integration of Trifluoromethylated Heterocycles in Modern Drug Discovery: Biological Activity, Pharmacokinetics, and Synthetic Protocols

Executive Summary

The incorporation of the trifluoromethyl (-CF3) group into heterocyclic scaffolds represents a transformative strategy in medicinal chemistry. Heterocycles account for the vast majority of biologically active small molecules. When functionalized with a -CF3 moiety, these structures exhibit profound alterations in their physicochemical properties, leading to enhanced metabolic stability, optimized lipophilicity, and superior target binding affinities. This technical guide elucidates the mechanistic causality behind these enhancements and provides a validated protocol for the synthesis and biological evaluation of CF3-heterocycles.

Mechanistic Causality: The Physicochemical Impact of the -CF3 Motif

The strategic placement of a -CF3 group on a heterocycle is never arbitrary; it is a calculated structural modification designed to overcome specific pharmacokinetic (PK) or pharmacodynamic (PD) liabilities.

• Electronic Stabilization and pKa Modulation: The fluorine atom possesses the highest electronegativity of all elements. The collective inductive (-I) pull of three fluorine atoms in a -CF3 group drastically reduces the electron density of the attached heterocyclic ring. This electronic stabilization makes C-trifluoromethylated heterocycles significantly more chemically stable than their C-monofluorinated counterparts [[1]](). Furthermore, this inductive effect lowers the pKa of adjacent basic amines, ensuring a higher proportion of the un-ionized drug at physiological pH, which is critical for membrane permeability.

• Metabolic Shielding: Cytochrome P450 enzymes typically target electron-rich, sterically accessible sites for oxidative metabolism. The -CF3 group acts as a robust metabolic shield. The high bond dissociation energy of the C-F bond (~116 kcal/mol) resists cleavage, while the steric bulk of the -CF3 group (roughly equivalent to an isopropyl group) physically blocks enzymatic access to adjacent vulnerable sites.

• Lipophilicity and Target Affinity: Despite the polarized nature of the C-F bond, the -CF3 group is highly lipophilic. This enhances partitioning into lipid bilayers, improving oral bioavailability. Within the receptor's active site, the -CF3 group frequently occupies hydrophobic pockets, displacing high-energy water molecules and significantly increasing binding affinity (Kd) through favorable entropic gains.

Landmark Pharmacological Applications

The biomedical importance of trifluoromethylated heterocycles is exemplified by several blockbuster FDA-approved drugs, including Trifluridine (1980), Celebrex (1988), Tipranavir (2005), and Sitagliptin (2006) 1.

Celecoxib (Celebrex): A paradigm of CF3-driven selectivity. Celecoxib utilizes a 3-(trifluoromethyl)pyrazole core. The -CF3 moiety is precisely angled to insert into a distinct hydrophobic side pocket present in the Cyclooxygenase-2 (COX-2) enzyme, a pocket that is sterically inaccessible in the constitutive COX-1 isoform. This interaction is the primary driver of its selective anti-inflammatory action without gastrointestinal toxicity.

Caption: Mechanism of COX-2 inhibition by the CF3-pyrazole scaffold of Celecoxib.

Quantitative Impact on Pharmacokinetics

The introduction of a -CF3 group systematically alters the PK profile of heterocyclic compounds. The table below summarizes the typical quantitative shifts observed during lead optimization when transitioning from a standard heterocycle to its trifluoromethylated analog.

Parameter	Standard Heterocycle (e.g., Indole/Pyrazole)	Trifluoromethylated Analog	Mechanistic Causality
Lipophilicity (LogP)	~1.5 - 2.0	~2.5 - 3.5	High electronegativity and spatial volume of the CF3 group increase lipid partitioning.
Metabolic Half-Life (t1/2)	1.0 - 2.0 hours	4.0 - 8.0 hours	Steric bulk and immense C-F bond strength block CYP450-mediated oxidative sites.
Amine Basicity (pKa)	~9.0 - 10.0	~6.5 - 7.5	Strong inductive (-I) effect pulls electron density, lowering pKa for enhanced physiological absorption.
Binding Affinity (IC50)	High nanomolar	Low nanomolar	CF3 group fills hydrophobic pockets, displacing high-energy water molecules (entropic gain).

Standardized Workflow: Synthesis & Biological Evaluation

The synthesis of highly functionalized trifluoromethyl-heterocycles, such as 2-trifluoromethyl chromenones, provides excellent precursors for building structural complexity 2. Recently, the direct N-trifluoromethylation of heterocycles has gained traction. The following protocol details a self-validating, one-pot synthesis of N-CF3 diarylamines and their subsequent in vitro biological evaluation against lung carcinoma [[3]]().

Caption: Workflow for synthesis and biological evaluation of N-CF3 heterocycles.

Step-by-Step Protocol: One-Pot Synthesis and MTT Assay of N-CF3 Diarylamines

Phase 1: Oxidative Trifluoromethylation

• Reagent Preparation: Inside an argon-filled glovebox, charge an oven-dried Schlenk tube with the N-H diarylamine substrate (0.2 mmol), AgSCF3 (0.6 mmol), AgF (0.6 mmol), and NaBr (0.4 mmol).

  • Causality Check: NaBr is explicitly chosen over KBr. The smaller ionic radius of the sodium ion facilitates the in situ generation of a less stable, highly reactive NaSCF3 intermediate, which drives the oxidative coupling forward to achieve >90% yield, whereas KBr yields <15% 3.

• Reaction Execution: Add anhydrous Ethyl Acetate (EtOAc, 2.0 mL) to the mixture. Stir the suspension vigorously at room temperature under an argon atmosphere for 12 hours.

• Quenching & Purification: Filter the crude reaction mixture through a short pad of Celite to remove precipitated silver salts, washing thoroughly with dichloromethane (DCM). Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography (hexane/EtOAc gradient) to isolate the pure N-CF3 diarylamine.

Phase 2: In Vitro Anti-Tumor Evaluation (Self-Validating Assay)

• Cell Culture: Culture A549 (human lung carcinoma) cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin.

• Seeding: Seed the A549 cells in a 96-well plate at a density of 5×103 cells/well. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cellular adhesion.

• Compound Treatment: Treat the cells with the synthesized N-CF3 derivative at a screening concentration of 10 μM.

  • Validation Control: Concurrently treat a control group with 10 μM Dacomitinib. Dacomitinib is a clinically marketed targeted agent for lung carcinoma; its inclusion acts as an experimental positive control to benchmark the anti-tumor efficacy of the synthesized N-CF3 compound 3.

• Viability Quantification: After 48 hours of incubation, add 20 μL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for an additional 4 hours. Remove the media and dissolve the resulting formazan crystals in 150 μL of DMSO. Measure the absorbance at 570 nm using a microplate reader to calculate cell viability and establish the IC50 profile.

Conclusion

The integration of the trifluoromethyl group into heterocyclic systems is a masterclass in rational drug design. By leveraging the unique electronic and steric properties of the -CF3 moiety, researchers can systematically tune lipophilicity, block metabolic degradation, and achieve exquisite target selectivity. As synthetic methodologies—such as silver-mediated oxidative trifluoromethylation—continue to evolve, the chemical space of accessible CF3-heterocycles will expand, driving the next generation of targeted therapeutics.

References

• Trifluoromethylated Heterocycles. ResearchGate.
• Palladium-catalyzed coupling reactions on functionalized 2-trifluoromethyl-4-chromenone scaffolds. Synthesis of highly functionalized trifluoromethyl-heterocycles. National Institutes of Health (NIH) / PMC.
• Synthesis and Biological Evaluation of N–CF3 Diaryl Amines. ACS Publications.

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The Modern Alchemist's Guide to Pyrazole Derivatives: From Rational Design to Biological Frontiers

Introduction: The Pyrazole Core - A Privileged Scaffold in Modern Medicine

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in successful therapeutic agents. These "privileged scaffolds" serve as versatile foundations upon which a multitude of functionalities can be built, leading to compounds with diverse biological activities. Among these, the pyrazole—a five-membered aromatic ring containing two adjacent nitrogen atoms—stands out for its remarkable prevalence and therapeutic impact.[1][2][3] From the blockbuster anti-inflammatory drug Celecoxib to novel anticancer and antipsychotic agents, the pyrazole nucleus is a cornerstone of modern drug discovery.[2][4][5][6] In fact, dozens of pyrazole-containing drugs have received FDA approval, a testament to the scaffold's favorable pharmacokinetic and pharmacodynamic properties.[2][6][7][8]

This guide provides an in-depth technical exploration of the discovery and synthesis of novel pyrazole derivatives. Moving beyond simple recitation of methods, we will delve into the underlying principles that govern synthetic choices, explore state-of-the-art methodologies, and outline a holistic workflow from initial synthesis to biological evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to harness the full potential of this exceptional heterocyclic system.

Part 1: Foundational Synthetic Strategies for Constructing the Pyrazole Ring

A mastery of pyrazole synthesis begins with a deep understanding of the classical, time-tested reactions that form the bedrock of its chemistry. These methods are not merely historical footnotes; they are robust, reliable, and often the most logical starting point for a synthetic campaign.

The Knorr Pyrazole Synthesis: The Cornerstone Reaction

First reported by Ludwig Knorr in 1883, this cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative is arguably the most fundamental and widely used method for pyrazole synthesis.[4][9][10][11] Its enduring popularity stems from its simplicity, generally high yields, and the ready availability of starting materials.[12][13]

Causality Behind the Experimental Choices: The reaction is typically acid-catalyzed.[11][14][15] The acid's role is to protonate a carbonyl oxygen, activating the corresponding carbon for nucleophilic attack by the hydrazine.[16] When using an unsymmetrical 1,3-dicarbonyl, the initial condensation can occur at either carbonyl group, potentially leading to a mixture of regioisomers.[4][9][10] The choice of solvent and the electronic and steric nature of the substituents on both reactants are critical variables that a scientist must manipulate to control this regioselectivity. For instance, more sterically hindered carbonyls or electronically deactivated carbonyls will react slower, allowing for selective attack at the more accessible or electrophilic site.

Experimental Protocol: Synthesis of 3,5-dimethyl-1-phenyl-1H-pyrazole via Knorr Synthesis

• Objective: To synthesize a simple, substituted pyrazole using the classical Knorr condensation.

• Materials:

  • Acetylacetone (1,3-dicarbonyl)

  • Phenylhydrazine (hydrazine derivative)

  • Glacial Acetic Acid (catalyst)

  • Ethanol (solvent)

• Procedure:

  • In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve acetylacetone (10 mmol, 1.0 eq) in 30 mL of ethanol.

  • Slowly add phenylhydrazine (10 mmol, 1.0 eq) to the solution at room temperature. An exothermic reaction may be observed.

  • Add 3-4 drops of glacial acetic acid to the mixture.

  • Heat the reaction mixture to reflux (approximately 80°C) and maintain for 2 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Once complete, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

  • Collect the resulting solid product by vacuum filtration, washing with a small amount of cold ethanol.

  • Dry the product under vacuum to yield 3,5-dimethyl-1-phenyl-1H-pyrazole.

• Self-Validation: The identity and purity of the product must be confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry. The melting point should be compared with the literature value.

Caption: Mechanism of the Knorr Pyrazole Synthesis.

Synthesis from α,β-Unsaturated Carbonyls (Chalcones)

Another powerful classical route involves the reaction of α,β-unsaturated aldehydes or ketones (often chalcones) with hydrazines. This method is particularly valuable for creating pyrazole libraries with diverse aryl substitutions.

Causality Behind the Experimental Choices: This reaction proceeds via a tandem Michael addition-cyclization pathway. The hydrazine first acts as a Michael donor, adding to the β-carbon of the unsaturated system. This is followed by an intramolecular nucleophilic attack from the second nitrogen atom onto the carbonyl carbon, forming a five-membered ring (a pyrazoline intermediate). Subsequent oxidation or dehydration yields the aromatic pyrazole. The choice of reaction conditions (e.g., solvent, temperature, presence of an oxidant) is critical to drive the final aromatization step efficiently.

Caption: Workflow for Pyrazole Synthesis from Chalcones.

Part 2: Modern Synthetic Methodologies for Enhanced Efficiency and Complexity

While classical methods are foundational, modern drug discovery demands greater efficiency, complexity, and molecular diversity. Advanced synthetic strategies, particularly multi-component reactions and catalyst-driven functionalizations, have revolutionized the synthesis of novel pyrazole derivatives.

Multi-Component Reactions (MCRs): The Power of Convergence

MCRs are one-pot reactions where three or more starting materials combine to form a complex product, incorporating most or all of the atoms from the reactants.[17] This approach embodies the principles of green chemistry by maximizing atom economy and minimizing steps, time, and waste.[18] For pyrazole synthesis, MCRs enable the rapid assembly of highly substituted and fused pyrazole systems that would be challenging to access through traditional linear syntheses.[17][18]

Expertise in Action: A common four-component strategy for synthesizing pyrano[2,3-c]pyrazoles involves the reaction of an aldehyde, malononitrile, a β-ketoester, and a hydrazine.[17] The causality is a beautiful cascade: the Knoevenagel condensation of the aldehyde and malononitrile, followed by Michael addition of the enolate from the β-ketoester, and finally, cyclization with hydrazine. The choice of catalyst (often a simple base like piperidine) is crucial to orchestrate this sequence in a single pot without isolating intermediates.[17][18]

Experimental Protocol: Four-Component Synthesis of a Pyrano[2,3-c]pyrazole Derivative

• Objective: To demonstrate the efficiency of MCRs in rapidly building molecular complexity.

• Materials:

  • Aromatic Aldehyde (e.g., Benzaldehyde) (1 mmol)

  • Malononitrile (1 mmol)

  • Ethyl Acetoacetate (1 mmol)

  • Hydrazine Hydrate (1 mmol)

  • Piperidine (catalyst, 5 mol%)

  • Ethanol (solvent)

• Procedure:

  • To a 50 mL flask, add the aromatic aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), and hydrazine hydrate (1 mmol) in 15 mL of ethanol.

  • Add piperidine (5 mol%) to the stirred mixture.

  • Stir the reaction at room temperature for 20-30 minutes. A precipitate will typically form.[17]

  • Monitor the reaction by TLC. If the reaction is sluggish, gentle heating (50°C) can be applied.

  • Upon completion, collect the solid product by vacuum filtration.

  • Wash the solid with cold ethanol and dry under vacuum.

• Self-Validation: The highly complex structure must be rigorously confirmed using advanced characterization techniques, including ¹H NMR, ¹³C NMR, HRMS (High-Resolution Mass Spectrometry), and potentially X-ray crystallography to unambiguously determine the regiochemistry.

Catalyst-Driven C-H Functionalization: Precision Engineering of the Scaffold

After the pyrazole core is formed, its properties can be fine-tuned through precise functionalization. Modern palladium- or copper-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, C-H arylation) are indispensable tools for this purpose.[19] These methods allow for the direct installation of aryl, alkyl, or amino groups onto specific positions of the pyrazole ring, a critical step in optimizing a drug candidate's interaction with its biological target.

Expert Insight: Direct C-H functionalization is particularly powerful as it avoids the need for pre-functionalization (e.g., halogenation) of the pyrazole ring, thus shortening synthetic sequences.[19][20] The choice of catalyst, ligand, and directing group is paramount for achieving high regioselectivity. For instance, the N1-substituent on the pyrazole can often direct C-H activation to the C5 position. Scientists must carefully screen ligands and reaction conditions to find the optimal system for their specific substrate, balancing reactivity with selectivity.

Part 3: The Discovery Workflow - A Self-Validating System

The synthesis of a single compound is only the beginning. In drug discovery, the goal is to create and test a library of related compounds to understand Structure-Activity Relationships (SAR). This systematic process is a self-validating system where each synthesized and tested compound provides feedback that guides the design of the next.

Library Design, Synthesis, and Characterization

A typical workflow begins with a "hit" compound. A library is then designed to explore variations at key positions. For a trisubstituted pyrazole, one might vary the substituents at the N1, C3, and C5 positions to probe how changes in size, electronics, and hydrogen-bonding capacity affect biological activity.

Caption: A typical SAR-driven drug discovery workflow.

Data Presentation and SAR Analysis

The biological data generated from the library screening must be organized systematically to extract meaningful insights. A well-structured table is the clearest way to present this data.

Table 1: Hypothetical SAR Data for a Series of Pyrazole-based Kinase Inhibitors

Compound ID	N1-Substituent (R1)	C3-Substituent (R2)	C5-Substituent (R3)	Kinase IC₅₀ (nM)
REF-01	Phenyl	-CF₃	4-Methylphenyl	50
LIB-01	Phenyl	-CF₃	4-Chloro phenyl	25
LIB-02	Phenyl	-CF₃	4-Methoxy phenyl	250
LIB-03	Cyclohexyl	-CF₃	4-Methylphenyl	>10,000
LIB-04	Phenyl	-CH₃	4-Methylphenyl	800

Analysis and Causality:

• C5-Position: Comparing REF-01 to LIB-01 and LIB-02 reveals a strong electronic preference at the C5-phenyl ring. The electron-withdrawing chloro group (LIB-01 ) improves potency twofold, suggesting a favorable interaction with an electron-deficient region of the kinase active site.[21][22] Conversely, the electron-donating methoxy group (LIB-02 ) is highly detrimental, likely due to steric hindrance or unfavorable electronic interactions.

• N1-Position: The dramatic loss of activity in LIB-03 indicates that an aromatic ring at the N1-position is critical for activity, perhaps engaging in a key π-stacking interaction within the binding pocket. The non-planar cyclohexyl group cannot replicate this interaction.

• C3-Position: The change from a trifluoromethyl group (REF-01 ) to a methyl group (LIB-04 ) significantly reduces potency. The strongly electron-withdrawing and sterically distinct -CF₃ group is clearly a crucial pharmacophoric element, possibly acting as a hydrogen bond acceptor or fitting into a specific hydrophobic pocket.

This iterative cycle of design, synthesis, testing, and analysis is the engine of modern drug discovery, allowing scientists to rationally navigate chemical space to develop potent and selective therapeutics.

Conclusion

The pyrazole scaffold is a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its synthetic accessibility, coupled with its proven track record in approved therapeutics, ensures its continued prominence in the field. By combining a solid understanding of foundational reactions like the Knorr synthesis with the efficiency of modern MCRs and the precision of catalytic functionalization, researchers are well-equipped to unlock the next generation of pyrazole-based medicines. The key to success lies not just in making molecules, but in understanding the causality behind each experimental choice and employing a rigorous, self-validating workflow to translate synthetic chemistry into tangible therapeutic advances.

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• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

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• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. Available at: [Link]

• Current status of pyrazole and its biological activities. PMC. Available at: [Link]

• Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. Journal of the American Chemical Society. Available at: [Link]

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• Synthesis of Celecoxib, its Pro-drugs and Radiolabeled Derivatives. A Brief Review. Taylor & Francis Online. Available at: [Link]

• A Greener Synthesis of the Nonsteroidal Anti-inflammatory Drug Celecoxib. Journal of Chemical Education. Available at: [Link]

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• Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. PMC. Available at: [Link]

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• Knorr Pyrazole Synthesis. J&K Scientific LLC. Available at: [Link]

• HFIP-Mediated Multicomponent Reactions: Synthesis of Pyrazole-Linked Thiazole Derivatives. The Journal of Organic Chemistry. Available at: [Link]

• Palladium-Catalyzed C–H Arylation of Functionalized Pyrazoles/Triazoles and Imidazoles. Thieme. Available at: [Link]

• Knorr pyrazole synthesis. Name-Reaction.com. Available at: [Link]

• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Publishing. Available at: [Link]

• A practical synthesis of functionalized pyrazoles promoted by a polyoxomolybdate-based iron catalyst. Taylor & Francis Online. Available at: [Link]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. PMC. Available at: [Link]

• Iodobenzene-Catalyzed Synthesis of Fully Functionalized NH-Pyrazoles and Isoxazoles from α,β-Unsaturated Hydrazones and Oximes via 1,2-Aryl Shift. Organic Letters. Available at: [Link]

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• Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry. Available at: [Link]

• Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. ResearchGate. Available at: [Link]

• Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. MDPI. Available at: [Link]

• Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. PubMed. Available at: [Link]

• knorr pyrazole synthesis. Slideshare. Available at: [Link]

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• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers. Available at: [Link]

• Structure Activity/Property Relationships of pyrazole Derivatives by MPO and QSAR Methods for Drug Design. ResearchGate. Available at: [Link]

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• Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry. Available at: [Link]

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Protocols & Analytical Methods

The Strategic Utility of 2,2,2-Trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one as a Pivotal Intermediate in Medicinal Chemistry

The confluence of a trifluoromethyl group and a pyrazole nucleus within a single molecular framework bestows unique and highly desirable properties upon chemical entities, rendering them invaluable in the landscape of modern drug discovery. The compound 2,2,2-trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one stands as a testament to this, serving as a versatile and powerful intermediate for the synthesis of a diverse array of pharmacologically active molecules. The electron-withdrawing nature of the trifluoromethyl group often enhances metabolic stability, bioavailability, and binding affinity, while the pyrazole scaffold is a well-established pharmacophore present in numerous approved drugs.[1][2][3] This guide provides an in-depth exploration of the synthesis and application of this key intermediate, offering detailed protocols and scientific rationale for its use in the development of novel therapeutic agents.

Core Synthesis Strategy: A Two-Pronged Approach

The synthesis of the title compound is most effectively achieved through a convergent strategy that first establishes the substituted pyrazole core, followed by the introduction of the trifluoroacetyl moiety. This approach allows for modularity and the potential for diversification at various stages.

Part 1: Construction of the 1,3,5-Trimethyl-1H-pyrazole Scaffold via Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis, a classic and robust method, is the cornerstone for assembling the pyrazole ring.[4][5] It involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. In this case, pentane-2,4-dione and methylhydrazine are the key starting materials.

Protocol 1: Synthesis of 1,3,5-Trimethyl-1H-pyrazole

Materials:

• Pentane-2,4-dione

• Methylhydrazine

• Ethanol

• Glacial Acetic Acid (catalyst)

• Sodium bicarbonate (saturated solution)

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for reflux and extraction

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add pentane-2,4-dione (1.0 eq) and ethanol (5 mL per mmol of dione).

• Begin stirring and add methylhydrazine (1.05 eq) dropwise. An exotherm may be observed.

• Add a catalytic amount of glacial acetic acid (e.g., 3-5 drops).

• Heat the reaction mixture to reflux (approximately 80°C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude 1,3,5-trimethyl-1H-pyrazole.

• The product can be purified further by vacuum distillation if necessary.

Causality Behind Experimental Choices:

• The use of a slight excess of methylhydrazine ensures complete consumption of the limiting pentane-2,4-dione.

• The acetic acid catalyst protonates a carbonyl oxygen, activating it for nucleophilic attack by the hydrazine.[2]

• The workup with sodium bicarbonate neutralizes the acidic catalyst, and the brine wash helps to remove any remaining water-soluble impurities.

Part 2: Introduction of the Trifluoroacetyl Group via Acylation

With the trimethylated pyrazole in hand, the next critical step is the introduction of the 2,2,2-trifluoroethan-1-one moiety at the C4 position. This is typically achieved through a Friedel-Crafts-type acylation using a highly reactive trifluoroacetylating agent.

Protocol 2: Synthesis of 2,2,2-Trifluoro-1-(1,3,5-trimethyl-1H-pyrazol-4-yl)ethan-1-one

Materials:

• 1,3,5-Trimethyl-1H-pyrazole

• Trifluoroacetic anhydride (TFAA)

• Pyridine (or another suitable non-nucleophilic base)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M solution)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Column chromatography apparatus (silica gel)

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,3,5-trimethyl-1H-pyrazole (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0°C using an ice bath.

• Add pyridine (1.2 eq) dropwise.

• Slowly add trifluoroacetic anhydride (1.2 eq) to the stirred solution, maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow addition of 1 M HCl.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the title compound.

Causality Behind Experimental Choices:

• The reaction is performed under anhydrous and inert conditions to prevent the hydrolysis of the highly reactive trifluoroacetic anhydride.

• Pyridine acts as a base to neutralize the trifluoroacetic acid byproduct, driving the reaction to completion.[6]

• The acidic and basic washes in the workup are crucial for removing unreacted starting materials and byproducts.

• Column chromatography is often necessary to isolate the pure product from any potential regioisomers or over-acylated products.

Visualization of the Synthetic Workflow

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. knorr pyrazole synthesis | PPTX [slideshare.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Methods for Assessing the Enzyme Inhibitory Activity of Pyrazoles

Audience: Researchers, scientists, and drug development professionals.

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous clinically significant drugs.[1] Its versatile structure allows for diverse biological activities, most notably as a potent inhibitor of various enzyme classes.[1] Marketed drugs such as Celecoxib (a selective COX-2 inhibitor), Rimonabant (a cannabinoid receptor 1 inverse agonist), and several kinase inhibitors in oncology pipelines underscore the therapeutic importance of this heterocyclic motif.[1][2][3]

The successful development of pyrazole-based therapeutics hinges on the accurate and robust assessment of their enzyme inhibitory potential. This guide provides an in-depth overview of the essential methods and protocols required to characterize these inhibitors, from initial high-throughput screening to detailed mechanistic studies. We will explore the causality behind experimental choices, provide validated protocols for key enzyme targets, and discuss biophysical methods for confirming direct binding interactions.

Part 1: Foundational Concepts and General Workflow

Before embarking on specific protocols, it is crucial to understand the fundamental principles of enzyme inhibition and the general workflow for assessing a compound's activity. The primary goal is to quantify how effectively a pyrazole compound reduces the activity of its target enzyme.

Key Parameters:

• IC₅₀ (Half-maximal inhibitory concentration): This is the most common metric, representing the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%. It is a measure of inhibitor potency.[2][4]

• Kᵢ (Inhibition constant): An intrinsic measure of the binding affinity between the inhibitor and the enzyme. Unlike the IC₅₀, the Kᵢ is independent of substrate concentration for competitive inhibitors.[5]

• Mechanism of Action (MOA): Describes how the inhibitor interacts with the enzyme and/or substrate. Common mechanisms include competitive, non-competitive, and uncompetitive inhibition, which can be elucidated through kinetic studies.[5][6][7]

General Experimental Workflow

A systematic approach is essential for the reliable characterization of enzyme inhibitors. The process typically begins with a primary screen to identify "hits" and progresses through more detailed secondary and tertiary assays to confirm activity, determine potency, and elucidate the mechanism of action.

Caption: General experimental workflow for inhibitor characterization.

Part 2: High-Throughput Screening (HTS) for Hit Identification

HTS enables the rapid evaluation of thousands of compounds, making it a cornerstone of modern drug discovery.[8] For pyrazole libraries, both biochemical and virtual screening methods are employed to identify initial hits.

• Biochemical HTS: Involves testing a physical library of pyrazole compounds against the target enzyme in a miniaturized format (e.g., 384- or 1536-well plates). Assays are designed for speed and robustness, typically measuring enzyme activity at a single high concentration of the inhibitor.[8]

• High-Throughput Virtual Screening (HTVS): A computational method that docks a digital library of compounds into the 3D crystal structure of the target enzyme.[9][10] This in-silico approach prioritizes compounds for synthesis and biological testing based on predicted binding affinity and interactions, saving time and resources.[9][10] This has been successfully used to identify novel pyrazole-based inhibitors for enzymes like CDK8.[9][10]

Part 3: Detailed Protocols for Key Enzyme Targets

Pyrazoles are known to inhibit several important enzyme classes. The following protocols provide detailed, step-by-step methodologies for assessing inhibitory activity against three common targets.

Protocol 1: Cyclooxygenase (COX) Inhibition Assay

Cyclooxygenases (COX-1 and COX-2) are key enzymes in the prostaglandin synthesis pathway and are primary targets for non-steroidal anti-inflammatory drugs (NSAIDs).[3] The pyrazole-containing drug Celecoxib is a well-known selective COX-2 inhibitor.[2] This protocol describes a colorimetric assay to determine the potency and selectivity of pyrazole inhibitors.

Principle: This assay measures the peroxidase activity of COX. The enzyme first converts arachidonic acid to Prostaglandin G₂ (PGG₂), and then its peroxidase component reduces PGG₂ to PGH₂. This second step is monitored using a colorimetric probe, which allows for the quantification of enzyme activity.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Colorimetric probe (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD)

• Test pyrazole compounds and reference inhibitor (e.g., Celecoxib)

• DMSO

• 96-well microplate

• Microplate reader

Step-by-Step Methodology:

• Compound Preparation:

  • Dissolve pyrazole derivatives and Celecoxib in 100% DMSO to create 10 mM stock solutions.

  • Perform serial dilutions in assay buffer to generate a range of test concentrations (e.g., 0.01 µM to 100 µM). The final DMSO concentration in the assay should be ≤1%.

• Enzyme Preparation:

  • Dilute COX-1 and COX-2 enzymes in assay buffer to the desired working concentration. Keep enzymes on ice at all times.

• Assay Procedure:

  • In a 96-well plate, add the following to separate wells for both COX-1 and COX-2:

    • 150 µL Assay Buffer

    • 10 µL Heme

    • 10 µL of the diluted test compound or vehicle (DMSO for control).

  • Add 10 µL of the diluted enzyme solution (COX-1 or COX-2) to the appropriate wells.

  • Pre-incubate the mixture for 15 minutes at room temperature.[2]

  • Initiate the reaction by adding 10 µL of arachidonic acid solution.

  • Immediately add 10 µL of the colorimetric probe (TMPD).

  • Incubate for 5-10 minutes at 37°C.

• Detection:

  • Measure the absorbance at 590-620 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration relative to the DMSO control.

  • Plot percent inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value using non-linear regression analysis.[2]

  • Calculate the Selectivity Index (SI) as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2). A higher SI value indicates greater selectivity for COX-2.[2][3]

Protocol 2: Xanthine Oxidase (XO) Inhibition Assay

Xanthine oxidase (XO) is a critical enzyme in purine metabolism that catalyzes the oxidation of hypoxanthine and xanthine to uric acid.[11][12] Overproduction of uric acid leads to hyperuricemia and gout, making XO a key therapeutic target.[12]

Principle: This is a spectrophotometric assay that directly measures the product of the XO reaction. Uric acid has a strong absorbance peak at ~295 nm, and the rate of its formation is proportional to enzyme activity.[7][12]

Materials:

• Xanthine Oxidase (from bovine milk or recombinant)

• Phosphate Buffer (e.g., 50 mM, pH 7.5)

• Xanthine (substrate)

• Test pyrazole compounds and reference inhibitor (e.g., Allopurinol)

• DMSO

• UV-transparent 96-well microplate or quartz cuvettes

• UV-Vis spectrophotometer or microplate reader

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of Xanthine Oxidase (e.g., 0.1 units/mL) in phosphate buffer and keep on ice.[12]

  • Prepare a stock solution of xanthine in the buffer. Gentle warming or a small amount of NaOH may be needed for complete dissolution.[13]

  • Dissolve test compounds and Allopurinol in DMSO to create stock solutions, followed by serial dilutions in the buffer.

• Assay Setup (96-well plate format):

  • Blank: Buffer and test compound (or vehicle).

  • Control (No Inhibitor): Buffer, XO solution, and vehicle (DMSO).

  • Test: Buffer, XO solution, and test compound at various concentrations.

  • Positive Control: Buffer, XO solution, and Allopurinol at various concentrations.

• Assay Procedure:

  • Add 50 µL of phosphate buffer to each well.

  • Add 25 µL of the test compound dilution (or vehicle).

  • Add 25 µL of the XO enzyme solution to all wells except the blanks.

  • Pre-incubate the plate at 37°C for 15 minutes.[13]

  • Initiate the reaction by adding 150 µL of the xanthine substrate solution to all wells.

• Detection:

  • Immediately begin monitoring the increase in absorbance at 295 nm every 30-60 seconds for 10-20 minutes. The reaction rate should be linear.[7]

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min) from the linear portion of the curve for each well.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [1 - (Rate_inhibitor / Rate_control)] * 100

  • Determine the IC₅₀ value by plotting percent inhibition against the log of inhibitor concentration and fitting to a dose-response curve.[12]

Protocol 3: Kinase Inhibition Assay (General)

Protein kinases are a large family of enzymes that regulate nearly all aspects of cell life and are major targets in oncology and inflammation research.[14][15] Many pyrazole derivatives have been developed as kinase inhibitors.[4][15][16]

Principle: Kinase activity is typically measured by quantifying the consumption of ATP. Luminescence-based assays, such as the Kinase-Glo® assay, are widely used. In this format, after the kinase reaction, a reagent is added that contains luciferase. The amount of light produced by luciferase is directly proportional to the amount of ATP remaining in the well. Low light signal indicates high kinase activity (ATP consumed), while a high light signal indicates low kinase activity (inhibition).

Materials:

• Target Protein Kinase

• Kinase-specific substrate (peptide or protein)

• Kinase Assay Buffer

• ATP

• Test pyrazole compounds and reference inhibitor (e.g., Staurosporine)

• DMSO

• White, opaque 96- or 384-well plates

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• Luminometer

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare serial dilutions of pyrazole inhibitors and the reference compound in the appropriate buffer with a constant, low percentage of DMSO.

• Reaction Setup:

  • In a white, opaque plate, add the kinase, its specific substrate, and the test compound/vehicle.

  • Allow the components to incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

• Initiation and Incubation:

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature (or 30°C) for a defined period (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is within the linear range (typically <30% ATP consumption).

• Detection:

  • Stop the reaction and detect remaining ATP by adding the luminescence-based detection reagent according to the manufacturer's protocol.

  • Incubate for 10 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • The signal is inversely proportional to kinase activity.

  • Calculate percent inhibition relative to high (no enzyme) and low (no inhibitor) controls.

  • Determine IC₅₀ values via non-linear regression of the dose-response curve.

Part 4: Biophysical Methods for Hit Validation

Biochemical assays can sometimes produce false positives. Therefore, it is critical to use a secondary, biophysical assay to confirm that the pyrazole compound directly binds to the target enzyme.

Protocol 4: Thermal Shift Assay (TSA)

TSA, also known as Differential Scanning Fluorimetry (DSF), is a powerful method to assess ligand binding.[5] The principle is that the binding of a ligand (like a pyrazole inhibitor) typically stabilizes the protein, increasing its melting temperature (Tₘ).

Principle: A fluorescent dye (e.g., SYPRO Orange) is used, which binds to hydrophobic regions of a protein. As the protein is heated, it unfolds (melts), exposing these hydrophobic cores. The dye binds and its fluorescence increases dramatically. The midpoint of this transition is the Tₘ. An inhibitor-bound protein will be more stable and unfold at a higher temperature, resulting in a positive "thermal shift" (ΔTₘ).[5]

Materials:

• Purified target enzyme

• SYPRO Orange dye

• Test pyrazole compounds

• Real-Time PCR (qPCR) instrument with a thermal ramping feature

• Appropriate buffer

Step-by-Step Methodology:

• Preparation:

  • Prepare a solution of the target enzyme in buffer.

  • Prepare a working solution of SYPRO Orange dye.

  • Prepare solutions of the pyrazole compounds at various concentrations.

• Assay Setup:

  • In qPCR plate wells, combine the enzyme, SYPRO Orange dye, and either the test compound or vehicle (control). The final volume is typically 20-25 µL.

• Thermal Ramping:

  • Place the plate in the qPCR instrument.

  • Set the instrument to increase the temperature incrementally (e.g., from 25°C to 95°C) and measure fluorescence at each step.

• Data Analysis:

  • Plot fluorescence versus temperature to generate a protein melting curve.

  • Determine the Tₘ for each condition by fitting the curve to a Boltzmann equation.

  • The thermal shift (ΔTₘ) is the difference between the Tₘ in the presence and absence of the inhibitor. A significant positive ΔTₘ confirms direct binding.[5]

  • The Kᵢ can also be calculated from the thermal shift data at different inhibitor concentrations.[5]

Part 5: Determining the Mechanism of Action (MOA)

Once potency and direct binding are confirmed, the next step is to understand how the inhibitor works. Enzyme kinetic studies are performed to determine the mechanism of inhibition.

Principle: By measuring the rate of the enzymatic reaction at various substrate and inhibitor concentrations, one can distinguish between different inhibition models (competitive, non-competitive, etc.). The data is often visualized using a double reciprocal plot, known as a Lineweaver-Burk plot.

Caption: Simplified diagrams of competitive and non-competitive inhibition.

Protocol 5: Enzyme Kinetics for MOA Determination

• Experimental Design: Set up a matrix of reactions. You will vary the concentration of the substrate across a range (e.g., 0.2x Kₘ to 10x Kₘ) and run each substrate concentration series with several fixed concentrations of your pyrazole inhibitor (including a zero-inhibitor control).

• Assay Execution: Run the appropriate enzymatic assay (as described in Part 3) for each condition in the matrix, measuring the initial reaction velocity (v₀).

• Data Plotting:

  • Michaelis-Menten Plot: Plot v₀ versus substrate concentration [S] for each inhibitor concentration. This will show how Vₘₐₓ and/or Kₘ are affected.

  • Lineweaver-Burk Plot: Plot 1/v₀ versus 1/[S]. The pattern of line intersections is characteristic of the inhibition type:

    • Competitive: Lines intersect on the y-axis.

    • Non-competitive: Lines intersect on the x-axis.

    • Uncompetitive: Lines are parallel.

• Model Fitting: Use statistical software to fit the velocity data directly to the different inhibition equations (e.g., competitive, non-competitive). This is more accurate than relying solely on visual inspection of the Lineweaver-Burk plot.[5] The best fit will determine the MOA and provide the Kᵢ value.

Part 6: Data Presentation and Interpretation

Clear presentation of data is essential for comparing the activity of different pyrazole derivatives. A summary table is highly effective for this purpose.

Table 1: Example Inhibitory Activity Data for Pyrazole Derivatives

Compound ID	Target Enzyme	IC₅₀ (µM)	Selectivity Index (SI)	MOA	Kᵢ (µM)	ΔTₘ (°C)
Pyrazole-A	COX-2	0.8	150 (vs. COX-1)	Competitive	0.35	+5.2
Pyrazole-B	COX-2	5.2	25 (vs. COX-1)	Competitive	2.1	+3.1
Pyrazole-C	Xanthine Oxidase	17.9	N/A	Competitive	17.3	+13.0[5]
Pyrazole-D	CDK2	0.25	40 (vs. CDK1)	ATP-Competitive	0.11	+8.5
Pyrazole-E	p38 MAP Kinase	0.05	>200 (vs. JNK2)	ATP-Competitive	0.02	+10.3

Data is representative and compiled for illustrative purposes based on typical findings in the literature.[4][5][17]

Conclusion

The assessment of enzyme inhibitory activity for pyrazole-based compounds is a multi-faceted process that requires a systematic and rigorous approach. By integrating high-throughput screening for initial hit discovery, detailed enzymatic assays for potency and selectivity determination, biophysical methods for confirming direct binding, and kinetic studies for elucidating the mechanism of action, researchers can build a comprehensive profile of their compounds. The protocols and workflows outlined in this guide provide a robust framework for scientists in drug discovery to confidently and accurately characterize the next generation of pyrazole-based enzyme inhibitors.

References

• Al-Ghorbani, M., et al. (2024). Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics. PMC. Retrieved from [Link]

• Sajjadifar, N., et al. (2025). Discovery of Pyrazole-Based CDK8 Inhibitors Using High-Throughput Virtual Screening. ResearchGate. Retrieved from [Link]

• Ghazimoradi, S., et al. (2025). Discovery of Pyrazole-Based CDK8 Inhibitors Using High-Throughput Virtual Screening. Chemical Methodologies. Retrieved from [Link]

• Mazzachi, B. C., et al. (1984). Use of a competitive inhibitor in a kinetic enzymatic method for measuring ethanol in serum. Clinical Chemistry. Retrieved from [Link]

• Abdelgawad, M. A., et al. (2022). Towards safer anti-inflammatory therapy: synthesis of new thymol–pyrazole hybrids as dual COX-2/5-LOX inhibitors. Taylor & Francis Online. Retrieved from [Link]

• Reuman, M., et al. (2007). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. Journal of Medicinal Chemistry. Retrieved from [Link]

• Hassan, A., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. Retrieved from [Link]

• Sivanandam, M., et al. (2018). Pyrazole Based Inhibitors against Enzymes of Staphylococcus aureus: A Computational Study. Longdom Publishing. Retrieved from [Link]

• Al-Warhi, T., et al. (2025). In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin and Pyrazole–Indole Conjugates as Anti-Diabetic, Anti-Arthritic, and Anti-Inflammatory Agents. MDPI. Retrieved from [Link]

• Tighadouini, S., et al. (2026). Pyrazoline Derivatives: Synthesis, In Silico, Enzyme Kinetics Studies and Biological Activity against Cholinesterase, Lipoxygenase, and α‐Amylase. ResearchGate. Retrieved from [Link]

• Ghorab, M. M., et al. (2024). Synthesis, enzyme inhibition assay, and molecular modeling study of novel pyrazolines linked to 4-methylsulfonylphenyl scaffold: antitumor activity and cell cycle analysis. RSC Publishing. Retrieved from [Link]

• Almalki, A. S., et al. (2022). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. PMC. Retrieved from [Link]

• Adedotun, J., et al. (2023). Novel Reversible Inhibitors of Xanthine Oxidase Targeting the Active Site of the Enzyme. MDPI. Retrieved from [Link]

• Göktaş, H., et al. (2020). Determination of the inhibition profiles of pyrazolyl-thiazole derivatives against aldose reductase and α-glycosidase and molecular docking studies. PubMed. Retrieved from [Link]

• Cetin, A. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Combinatorial Chemistry & High Throughput Screening. Retrieved from [Link]

• Muchtaromah, B., et al. (2016). In Vitro Evaluation of Xanthine Oxidase Inhibitory Activity of Selected Medicinal Plants. Impactfactor. Retrieved from [Link]

• Gomaa, E. A. M., et al. (2019). COX-1/COX-2 inhibition assays and histopathological study of the new designed anti-inflammatory agent with a pyrazolopyrimidine core. PubMed. Retrieved from [Link]

• Li, T. K., & Theorell, H. (1969). Human liver alcohol dehydrogenase: inhibition by pyrazole and pyrazole analogs. SciSpace. Retrieved from [Link]

• Bepary, S., et al. (2016). Synthesis and evaluation of PI3Kγ enzyme inhibitory activity of Novel (1H-pyrazol-4-yl)methanamines. Thai Journal of Pharmaceutical Sciences. Retrieved from [Link]

• El-Sayed, M-A., et al. (2004). Synthesis and selective cyclooxygenase-2 (COX-2) inhibitory activity of a series of novel bicyclic pyrazoles. PubMed. Retrieved from [Link]

• Topal, M., et al. (2018). Design, synthesis and molecular modelling studies of some pyrazole derivatives as carbonic anhydrase inhibitors. PMC. Retrieved from [Link]

• Kalgutkar, A. S., et al. (2004). Synthesis and Selective Cyclooxygenase-2 Inhibitory Activity of a Series of Novel, Nitric Oxide Donor-Containing Pyrazoles. Journal of Medicinal Chemistry. Retrieved from [Link]

• Husain, A., et al. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Journal of Fluorescence. Retrieved from [Link]

• Faria, J. V., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Retrieved from [Link]

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Application Note: Advanced Techniques for Evaluating the Antimicrobial Efficacy and Mechanisms of Pyrazole Derivatives

Introduction to Pyrazole-Based Antimicrobial Discovery

The escalating crisis of antimicrobial resistance (AMR) necessitates the development of novel therapeutic scaffolds. Pyrazole derivatives—characterized by a five-membered heterocyclic ring containing two adjacent nitrogen atoms—have emerged as highly privileged structures in medicinal chemistry[1]. Their unique pharmacodynamic adaptability allows them to bypass traditional resistance mechanisms, exhibiting potent broad-spectrum activity against multidrug-resistant (MDR) pathogens such as Methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii[2].

Evaluating these compounds requires a rigorous, multi-tiered approach. A scientifically sound workflow must not only determine the baseline inhibitory concentrations but also elucidate the specific mechanisms of action (MoA), such as DNA gyrase inhibition or membrane disruption[3].

Caption: Strategic workflow for evaluating the antimicrobial properties of novel pyrazole derivatives.

Primary Susceptibility Testing: Broth Microdilution (MIC/MBC)

The foundational step in evaluating any novel pyrazole derivative is establishing its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). To ensure regulatory alignment and reproducibility, this protocol strictly adheres to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines[4].

Causality & Experimental Design Choices

• Media Selection: Cation-adjusted Mueller-Hinton broth (CAMHB) is mandatory. Standardized physiological concentrations of Ca²⁺ and Mg²⁺ are critical, as divalent cations stabilize bacterial membranes and can directly impact the binding affinity of certain heterocyclic compounds[5].

• Vehicle Control: Pyrazoles are often hydrophobic and require Dimethyl Sulfoxide (DMSO) for solubilization. The final DMSO concentration in the assay must never exceed 1% (v/v) to prevent solvent-induced cellular toxicity, which would artificially lower the MIC[6].

Step-by-Step Protocol

• Inoculum Preparation: Cultivate the target bacterial strain (e.g., S. aureus ATCC 29213) overnight on an agar plate. Suspend isolated colonies in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Inoculum Dilution: Dilute the suspension 1:150 in CAMHB to achieve a final testing concentration of 5×105 CFU/mL in the microtiter wells[7].

• Compound Dilution: In a 96-well U-bottom microtiter plate, perform two-fold serial dilutions of the pyrazole derivative in CAMHB (typical testing range: 64 µg/mL to 0.06 µg/mL).

• Inoculation & Incubation: Add an equal volume of the standardized bacterial inoculum to each well. Include a positive growth control (bacteria + vehicle, no drug) and a negative sterility control (media only). Incubate at 35±2°C for 16–20 hours[4].

• MIC Determination: The MIC is recorded as the lowest concentration of the pyrazole derivative that completely inhibits visible bacterial growth.

• MBC Determination: Plate 10 µL from all wells showing no visible growth onto drug-free agar plates. Incubate for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% reduction of the initial inoculum[6].

Secondary Evaluation: Biofilm Inhibition Assay

MDR pathogens frequently utilize biofilms to shield themselves from antimicrobial agents. Pyrazole derivatives, particularly pyrazolo[1,5-a]pyrimidines, have demonstrated exceptional capability in penetrating and inhibiting these matrices[6].

Causality & Experimental Design Choices

• Sub-MIC Testing: To prove that a pyrazole actively disrupts biofilm formation rather than merely killing planktonic cells, the assay must be conducted at sub-lethal concentrations (e.g., 0.5× MIC and 0.25× MIC)[7].

• Media Supplementation: Tryptic Soy Broth (TSB) supplemented with 1% glucose is utilized. Glucose acts as an environmental stressor that heavily promotes the production of extracellular polymeric substances (EPS), ensuring a robust biofilm baseline[7].

Step-by-Step Protocol (Crystal Violet Method)

• Seeding: Dilute an overnight bacterial culture 1:100 in TSB + 1% glucose to yield ∼1×106 CFU/mL[7].

• Treatment: Dispense 195 µL of the bacterial suspension into a 96-well flat-bottom polystyrene plate. Add 5 µL of the pyrazole derivative to achieve final concentrations of 0.5× MIC and 0.25× MIC[7].

• Static Incubation: Incubate the plates at 37°C for 24 hours without shaking. Static conditions are imperative to allow bacterial attachment to the polystyrene surface[7].

• Washing: Carefully aspirate the supernatant. Wash the wells three times with 200 µL of sterile Phosphate-Buffered Saline (PBS) to remove non-adherent planktonic cells without shearing the established biofilm[7].

• Fixation & Staining: Dry the plate at 60°C for 15 minutes. Add 250 µL of 0.1% (w/v) crystal violet solution to each well and incubate at room temperature for 15 minutes[7].

• Quantification: Wash away excess dye with deionized water. Add 250 µL of 33% acetic acid to solubilize the crystal violet bound to the biofilm matrix. Measure the optical density (OD) at 620 nm using a microplate reader[7].

Mechanistic Profiling: Target Identification

To elevate a pyrazole derivative from a "hit" to a "lead" compound, its mechanism of action must be validated. Pyrazoles frequently act as dual-target inhibitors (e.g., DNA gyrase and Dihydrofolate reductase) or induce membrane permeability[3].

Protocol: Membrane Permeability (Macromolecule Leakage)

Bactericidal pyrazoles can compromise the integrity of the bacterial lipid bilayer. This is quantified by measuring the leakage of intracellular nucleic acids and proteins[8].

• Harvest logarithmic-phase bacteria and resuspend in sterile PBS to 1×108 CFU/mL[8].

• Expose the suspension to the pyrazole derivative at 1× MIC and 2× MIC. Incubate at 37°C with shaking (180 rpm) for 3 hours[8].

• Centrifuge the samples at 8000× g for 10 minutes to pellet intact cells[8].

• Collect the supernatant and quantify nucleic acid release by measuring absorbance at 260 nm using a double-beam spectrophotometer[8]. Quantify protein leakage using a standard Bradford assay[8].

Caption: Dual mechanism of action of pyrazole derivatives via membrane disruption and target inhibition.

Quantitative Data Presentation

The table below summarizes the expected pharmacodynamic profiles of highly active pyrazole derivatives compared to standard clinical antibiotics, derived from recent mechanistic evaluations[3][6].

Compound Class	Target Pathogen	MIC Range (µg/mL)	Biofilm Inhibition (at 0.5× MIC)	Primary Mechanism of Action
Pyrazolo[1,5-a]pyrimidines	S. aureus (MRSA)	0.125 – 0.50	> 60%	DNA Gyrase / Membrane Disruption
Thiazol-4-one Pyrazoles	A. baumannii	0.22 – 3.12	> 75%	Dual DHFR & DNA Gyrase Inhibition
Coumarin-Pyrazoles	P. aeruginosa	1.56 – 6.25	~ 50%	Membrane Permeability
Ciprofloxacin (Control)	Broad-spectrum	0.25 – 1.00	~ 40%	DNA Gyrase / Topoisomerase IV
Vancomycin (Control)	Gram-positive	0.50 – 2.00	~ 60%	Cell Wall Synthesis Inhibition

Sources

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• 2. probiologists.com [probiologists.com]
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• 4. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 5. clsi.org [clsi.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. bio-protocol.org [bio-protocol.org]
• 8. mdpi.com [mdpi.com]

Application Note: Synthesis and Utility of Trifluoromethyl Pyrazoles in Agrochemical Development

Executive Summary & Scientific Rationale

The incorporation of the trifluoromethyl (–CF₃) group into heterocyclic scaffolds has revolutionized modern agrochemical research. Among these heterocycles, trifluoromethyl pyrazoles stand out as privileged pharmacophores. The –CF₃ moiety fundamentally alters the physicochemical landscape of the pyrazole core by:

• Enhancing Lipophilicity (logP): Facilitating superior penetration through the waxy cuticles of plant leaves and the lipid-rich exoskeletons of insects.

• Increasing Metabolic Stability: The strong electron-withdrawing nature of the –CF₃ group fortifies the pyrazole ring against oxidative degradation by cytochrome P450 enzymes, significantly extending the active ingredient's half-life in the field.

• Optimizing Target Affinity: The steric bulk and unique electrostatic profile of the –CF₃ group often lock the molecule into a bioactive conformation, maximizing binding interactions within target enzymatic pockets.

This application note provides a comprehensive guide to the mechanistic pathways, quantitative landscape, and validated synthetic protocols for developing –CF₃ pyrazole-based agrochemicals, with a specific focus on Succinate Dehydrogenase Inhibitor (SDHI) fungicides like Penthiopyrad [1, 2].

Mechanistic Pathways: Causality in Target Inhibition

Understanding the precise mode of action is critical for rational drug design. Trifluoromethyl pyrazoles are predominantly utilized in two major agrochemical classes: SDHI fungicides and GABA-gated chloride channel antagonists (insecticides) [3].

Succinate Dehydrogenase Inhibition (Fungicides)

In fungal pathogens, Complex II (Succinate Dehydrogenase) is a critical enzyme in the mitochondrial respiratory chain, responsible for oxidizing succinate to fumarate while reducing ubiquinone. CF₃-pyrazole carboxamides (e.g., Penthiopyrad) act as structural mimics of ubiquinone. The –CF₃ group projects into the hydrophobic Q-site of Complex II, anchoring the molecule and competitively blocking electron transfer. This halts ATP synthesis, leading to rapid fungal cell death [4].

Figure 1: Mechanism of action for CF3-pyrazole SDHI fungicides blocking Complex II respiration.

Quantitative Data: Key CF₃-Pyrazole Agrochemicals

The versatility of the CF₃-pyrazole core is evident in its widespread commercial application. Table 1 summarizes the physicochemical and functional profiles of leading agrochemicals utilizing this motif.

Table 1: Structural and Functional Profiles of Key CF₃-Pyrazole Agrochemicals

Agrochemical Name	Target Class	Primary Mode of Action	Key Structural Motif	Physicochemical Benefit of –CF₃
Penthiopyrad	Fungicide	SDHI (Complex II)	3-CF₃-pyrazole-4-carboxamide	Enhances hydrophobic binding at the Q-site; increases cuticular penetration.
Fipronil	Insecticide	GABA Cl⁻ channel antagonist	5-amino-1-aryl-3-CF₃-pyrazole	Prevents oxidative metabolism; highly lipophilic for nerve tissue penetration.
Pyraflufen-ethyl	Herbicide	Protox inhibitor	1-methyl-3-phenyl-5-CF₃-pyrazole	Modulates electronic distribution for optimal Protox enzyme binding.
Flufiprole	Insecticide	GABA Cl⁻ channel antagonist	Phenylpyrazole derivative	Maintains target affinity while reducing environmental persistence vs. Fipronil.

Experimental Protocols: Regioselective Synthesis & Assembly

The industrial production of SDHI fungicides relies heavily on the synthesis of a universal building block: 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid . The following protocols outline a self-validating, scalable workflow for its synthesis and subsequent amide coupling [1].

Protocol A: Regioselective Synthesis of 1-Methyl-3-(trifluoromethyl)-1H-pyrazole

Objective: Synthesize the pyrazole core while managing the regioselectivity between the 3-CF₃ and 5-CF₃ isomers.

Causality & Rationale: Direct condensation of a fluorinated diketone with methylhydrazine free base often results in a violent exotherm and poor regioselectivity. By utilizing methylhydrazine hydrochloride , the nucleophilicity of the hydrazine is modulated. This slows the condensation kinetics, allowing thermodynamic control to favor the 3-CF₃ isomer (~80:20 ratio). Because the 3-CF₃ and 5-CF₃ isomers possess significantly different dipole moments, they exhibit a ~15 °C boiling point differential, allowing for scalable, chromatography-free separation via fractional distillation [1].

Step-by-Step Methodology:

• Preparation: In a 1 L round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend methylhydrazine hydrochloride (1.1 equiv, 0.55 mol) in anhydrous ethanol (400 mL).

• Addition: Slowly add 4-ethoxy-1,1,1-trifluoro-3-buten-2-one (1.0 equiv, 0.50 mol) dropwise over 30 minutes at 0 °C to control the initial exotherm.

• Cyclocondensation: Heat the reaction mixture to reflux (78 °C) and stir for 4 hours.

• In-Process Control (IPC): Monitor via LC-MS. The reaction is complete when the starting enone mass is fully consumed.

• Workup: Cool to room temperature, concentrate the solvent under reduced pressure, and neutralize the residue with saturated aqueous NaHCO₃. Extract with dichloromethane (3 × 150 mL), dry over anhydrous Na₂SO₄, and concentrate.

• Separation: Subject the crude regioisomeric mixture to fractional distillation under reduced pressure (e.g., 20 mbar). Collect the 1-methyl-3-(trifluoromethyl)-1H-pyrazole fraction (lower boiling point) and verify purity via ¹H-NMR (singlets at ~3.9 ppm for N-CH₃ and ~7.4 ppm for the aromatic proton).

Protocol B: Lithiation and Carboxylation

Objective: Introduce the carboxylic acid moiety at the C4 position.

Causality & Rationale: Direct electrophilic aromatic substitution (e.g., Friedel-Crafts) at the C4 position is severely hindered by the electron-withdrawing –CF₃ group. However, the C4 proton is highly acidic. By utilizing a strong base (n-BuLi) at cryogenic temperatures (–78 °C), direct deprotonation occurs cleanly. Cryogenic conditions are mandatory to prevent the nucleophilic n-BuLi from attacking and opening the pyrazole ring [1].

Step-by-Step Methodology:

• Deprotonation: Dissolve 1-methyl-3-(trifluoromethyl)-1H-pyrazole (0.20 mol) in anhydrous THF (250 mL) under a strict nitrogen atmosphere. Cool the solution to –78 °C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi (2.5 M in hexanes, 1.05 equiv) dropwise over 45 minutes, maintaining the internal temperature below –70 °C. Stir for an additional 1 hour at –78 °C.

  • Self-Validation Step: Quench a 0.5 mL aliquot in D₂O. Analyze via ¹H-NMR; the disappearance of the C4 proton signal confirms complete lithiation.

• Electrophilic Trapping: Bubble anhydrous CO₂ gas vigorously through the solution for 1 hour while maintaining –78 °C, then allow the mixture to slowly warm to room temperature.

• Workup: Quench the reaction with 1M HCl until the pH reaches 2.0. Extract the aqueous layer with ethyl acetate (3 × 100 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate to yield 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid as a white crystalline solid.

Protocol C: Amide Coupling (Assembly of Penthiopyrad)

Objective: Couple the pyrazole acid to the target amine to form the final SDHI active ingredient.

Causality & Rationale: For sterically hindered amines like 2-(1,3-dimethylbutyl)-3-thienylamine, standard peptide coupling reagents (EDC/HATU) are often inefficient and costly at scale. Converting the carboxylic acid to a highly reactive acid chloride using thionyl chloride (SOCl₂) ensures rapid, quantitative amide bond formation [2, 4].

Step-by-Step Methodology:

• Acid Chloride Formation: Suspend the pyrazole-4-carboxylic acid (50 mmol) in toluene (100 mL). Add thionyl chloride (2.0 equiv) and a catalytic amount of DMF (3 drops). Reflux for 2 hours until gas evolution ceases and the solution becomes homogenous. Concentrate in vacuo to remove excess SOCl₂.

• Amide Formation: Dissolve the resulting acid chloride in anhydrous dichloromethane (50 mL). In a separate flask, dissolve 2-(1,3-dimethylbutyl)-3-thienylamine (1.0 equiv) and triethylamine (2.0 equiv) in dichloromethane (50 mL) at 0 °C.

• Coupling: Add the acid chloride solution dropwise to the amine solution. Stir at room temperature for 4 hours.

• Validation & Purification: Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry and concentrate. Purify via recrystallization (hexane/ethyl acetate) to yield pure Penthiopyrad. Confirm identity via LC-MS ([M+H]⁺ = 360.1).

Synthetic Workflow Visualization

Figure 2: Step-by-step synthetic workflow for the regioselective assembly of penthiopyrad.

References

• Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles Organic Process Research & Development (ACS Publications) URL:[Link]

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation Chinese Journal of Chemistry URL:[Link]

• Pyrazole Chemistry in Crop Protection Heterocycles URL:[Link]

• Penthiopyrad (Ref: MTF 753) - Pesticide Properties DataBase Agriculture and Environment Research Unit (AERU), University of Hertfordshire URL:[Link]

Technical Notes & Optimization

challenges in the synthesis of trifluoromethyl ketones

Welcome to the TFMK Synthesis Support Center . Trifluoromethyl ketones (TFMKs) are privileged motifs in medicinal chemistry, frequently serving as enzyme inhibitors and transition-state analogs. However, their synthesis is notoriously fraught with challenges, including reagent instability, over-addition, and the extreme electrophilicity of the final products.

This guide is designed for discovery chemists and process scientists. It bypasses generic advice to focus on the mechanistic causality behind reaction failures, providing self-validating protocols to ensure your synthetic workflows succeed.

Workflow diagram detailing the synthesis routes for trifluoromethyl ketones and decision nodes.

Module 1: Direct Nucleophilic Trifluoromethylation

Q: When using the Ruppert-Prakash reagent (TMSCF₃) on esters, my reaction overshoots, yielding tertiary α -trifluoromethyl alcohols instead of the desired TFMK. How can I arrest the reaction at the ketone stage? A: This is a classic kinetic problem. The tetrahedral hemiacetal intermediate formed from an ester is unstable and collapses rapidly in situ. The resulting trifluoromethyl ketone is highly electrophilic—even more reactive than the starting ester—leading to immediate attack by a second equivalent of the CF₃ anion[1]. Solution: Convert your starting material to a Weinreb amide (N-methoxy-N-methylamide). The bidentate chelation of the intermediate prevents collapse until the reaction is deliberately quenched with aqueous acid, effectively arresting the reaction at the ketone stage[1].

Q: I want to use Fluoroform (HCF₃) as a cheap, atom-economical CF₃ source for ester trifluoromethylation, but the CF₃ anion decomposes before reacting. How do I stabilize it? A: The directly generated CF₃ anion is kinetically unstable and rapidly undergoes α -elimination to form difluorocarbene (:CF₂) and a fluoride ion (F⁻). This decomposition is accelerated by naked alkali metal cations[2]. Solution: Employ the KHMDS/triglyme system at -40 °C. Triglyme strongly coordinates the potassium cation, suppressing the fluoride elimination pathway. This solvent system acts as a stabilizing reservoir for the CF₃ anion, allowing efficient reaction with methyl esters[2].

Protocol 1: Self-Validating Synthesis of TFMKs via Weinreb Amides

• Step 1: Initiation. Dissolve the Weinreb amide (1.0 equiv) and TMSCF₃ (1.2 equiv) in anhydrous THF at 0 °C. Add a catalytic amount of TBAF (0.1 equiv). Causality: TBAF strips the trimethylsilyl group, generating the active CF₃ nucleophile.

• Step 2: Incubation & Validation. Stir for 2 hours at room temperature.

  • Self-Validation Checkpoint: Pull a 0.1 mL aliquot and analyze via ¹⁹F NMR. The disappearance of the TMSCF₃ signal (approx. -67 ppm) and the emergence of a single new peak (the stable tetrahedral intermediate) validates successful addition. If two distinct product peaks appear, moisture has broken the chelate, causing premature collapse and over-addition.

• Step 3: Hydrolytic Cleavage. Quench the reaction with 1M HCl and stir vigorously for 30 minutes. Causality: The acidic aqueous environment breaks the stable N-methoxy-N-methyl chelate, forcing the collapse of the tetrahedral intermediate into the desired TFMK. Extract immediately with diethyl ether.

Module 2: Oxidation of α -Trifluoromethyl Alcohols

Q: I am trying to oxidize an α -CF₃ alcohol to a TFMK using Swern or PCC conditions, but the reaction is incredibly sluggish and low-yielding. Why? A: The strong electron-withdrawing nature of the CF₃ group drastically reduces the nucleophilicity of the adjacent hydroxyl oxygen. Because traditional oxidants (like Swern) rely on the initial nucleophilic attack of the alcohol onto an activated electrophilic complex, the deactivated -OH group stalls the reaction[3]. Furthermore, the α -C-H bond enthalpy is significantly increased, resisting cleavage[3]. Solution: Pivot to oxidants that operate via different mechanisms, such as hypervalent iodine (Dess-Martin Periodinane) or oxoammonium salts (Bobbitt's Salt), which facilitate rapid hydride abstraction or single-electron transfer (SET)[3][4].

Protocol 2: Self-Validating Oxidation using Bobbitt's Salt

• Step 1: Reaction Setup. In an oven-dried flask, dissolve the α -CF₃ alcohol (1.0 equiv) in anhydrous dichloromethane. Add Bobbitt's Salt (4-acetamido-2,2,6,6-tetramethylpiperidin-1-oxoammonium tetrafluoroborate, 1.1 equiv) and pyridine (2.0 equiv). Causality: Pyridine acts as a base to neutralize the tetrafluoroboric acid generated during the reaction, preventing acid-catalyzed side reactions[4].

• Step 2: Monitoring the Cycle. Stir at room temperature.

  • Self-Validation Checkpoint: Bobbitt's salt is bright yellow in solution. As the oxidation proceeds and the salt is reduced to the corresponding hydroxylamine/piperidine byproduct, the solution will transition from yellow to a pale/colorless suspension. This visual cue acts as a reliable internal indicator of reaction completion[4].

• Step 3: Workup. Filter the suspension through a short pad of silica gel to remove the reduced salt, yielding the crude TFMK without the need for an aqueous workup.

Module 3: Downstream Processing & The Hydrate Trap

Q: After aqueous workup or silica gel chromatography, the ¹³C NMR signal for the carbonyl carbon (~180 ppm) disappears, and the ¹⁹F NMR signal shifts significantly. Did my product degrade? A: Your product did not degrade; it hydrated. TFMKs possess a highly electrophilic carbonyl carbon. In the presence of moisture (during aqueous workup or on hydrated silica gel), they undergo rapid nucleophilic attack by water to form exceptionally stable gem-diols (hydrates)[4]. The ¹³C signal shifts from the sp² ketone region (~180 ppm) to the sp³ hydrate region (~90-95 ppm). Solution: Avoid biphasic aqueous oxidation conditions entirely[4]. If a hydrate forms, it can be cracked back to the ketone by distillation over phosphorus pentoxide (P₂O₅) or via azeotropic removal of water using a Dean-Stark apparatus with toluene.

Quantitative Comparison: Oxidant Selection & Hydrate Risk

Oxidant System	Mechanism of Action	Hydrate Formation Risk	Suitability for α -CF₃ Alcohols
Swern / PCC	Nucleophilic attack of -OH on activated complex	Low (Anhydrous)	Poor: Sluggish due to deactivated -OH
TEMPO / NaOCl	Oxoammonium intermediate (Biphasic)	High: Aqueous conditions force hydration	Poor: Yields stable hydrate over ketone[4]
Dess-Martin Periodinane	Ligand exchange on hypervalent iodine	Low (Anhydrous)	Excellent: Overcomes deactivated -OH
Bobbitt's Salt	Hydride transfer / SET to oxoammonium	Low (Anhydrous)	Excellent: Rapid, visually self-validating[4]

References

• [2] Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journal of Organic Chemistry. 2

• [1] Weinreb Amides. Thieme E-Books & E-Journals. 1

• [3] Oxidation of α-Trifluoromethyl and Nonfluorinated Secondary Alcohols to Ketones Using a Nitroxide Catalyst. Thieme Connect. 5

• [4] Oxidation of α-Trifluoromethyl Alcohols Using a Recyclable Oxoammonium Salt. The Journal of Organic Chemistry - ACS Publications. 4

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. thieme-connect.com [thieme-connect.com]

Technical Support Center: Purification Techniques for Fluorinated Heterocyclic Compounds

Introduction: Navigating the Unique Challenges of Fluorine Chemistry

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science.[1] Fluorination can profoundly alter a molecule's metabolic stability, lipophilicity, and target binding affinity.[2][3] However, the unique physicochemical properties conferred by the highly electronegative fluorine atom present significant and often frustrating challenges during purification.[2][4] Standard purification protocols frequently fall short, leading to poor separation, low recovery, and persistent impurities.

This guide is designed to serve as a dedicated technical support resource for researchers, scientists, and drug development professionals. It provides field-tested insights and solutions in a direct question-and-answer format, moving beyond simple procedural lists to explain the underlying chemical principles that govern success.

Troubleshooting Guide: Common Purification Hurdles

This section addresses specific, frequently encountered problems during the purification of fluorinated heterocyclic compounds.

Issue 1: Poor Separation in Column Chromatography

Q: My fluorinated compound co-elutes with its non-fluorinated precursor on a standard silica gel column. How can I resolve them?

A: This is a classic challenge stemming from the modest change in polarity that a single fluorine substitution can impart. While fluorine is highly electronegative, its small size means the overall dipole moment of the molecule may not be drastically different from the parent compound.

• Optimize the Mobile Phase: A systematic screen of solvent systems is the first step. Small adjustments to the eluent ratio can have a significant impact.[4] If using a standard hexane/ethyl acetate system, try adding a small percentage of a more polar or coordinating solvent like methanol or dichloromethane to exploit subtle differences in interaction with the silica surface.

• Consider an Alternative Stationary Phase: If optimizing the mobile phase fails, the issue lies with the selectivity of the stationary phase.

  • Fluorinated Phases: For compounds with moderate to high fluorine content, a column packed with a fluorinated stationary phase can provide an orthogonal separation mechanism.[5] These phases operate on the principle of "fluorous-fluorous" interactions, selectively retaining fluorinated molecules.[6][7] This can effectively reverse the elution order, retaining the fluorinated compound more strongly than its hydrocarbon counterpart.[6]

  • Reversed-Phase Chromatography: Using a C8 or C18 column with a polar mobile phase (e.g., water/acetonitrile or water/methanol) is another powerful option. The fluorinated compound will often be more retained (longer retention time) than the non-fluorinated analogue due to increased hydrophobicity.

Issue 2: Recrystallization Failures

Q: My fluorinated heterocyclic compound oils out or refuses to crystallize from a range of common solvents. What should I do?

A: Crystallization is highly dependent on the compound's solubility profile, which is altered by fluorination. The key is a systematic and patient approach to finding the right conditions.

• Systematic Solvent Screening: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.[4] Test a broad range of solvents with varying polarities (e.g., hexanes, ethyl acetate, acetone, ethanol, water) in small test tubes.

• Employ a Co-Solvent System: This is often the most effective strategy. Dissolve your compound in a minimal amount of a "good" solvent in which it is highly soluble. Then, slowly add a "poor" solvent (an anti-solvent) in which it is insoluble, dropwise, until the solution becomes persistently cloudy (turbid). Gently warm the mixture until it becomes clear again, and then allow it to cool slowly.[4] This controlled decrease in solubility is highly effective at inducing crystallization.

• Induce Nucleation: If a supersaturated solution has formed but no crystals appear, you can try to induce nucleation by:

  • Scratching: Gently scratch the inside surface of the flask with a glass rod just below the solvent line.[4]

  • Seeding: Add a single, tiny crystal of the pure compound (if available) to the solution.[4]

  • Cooling: Place the flask in an ice bath or refrigerator to further decrease solubility, but be aware that rapid cooling can sometimes lead to smaller, less pure crystals.

Issue 3: Contamination and Carryover

Q: My analytical blanks (LC-MS) show persistent background signals for common perfluorinated compounds. What is the source and how can I eliminate it?

A: This is a pervasive issue in trace analysis, as per- and polyfluoroalkyl substances (PFAS) are widely used in laboratory equipment.[8] The chemical inertness that makes them useful also makes them persistent contaminants.

• Identify the Source: Common sources of contamination include:

  • PTFE Components: Polytetrafluoroethylene (PTFE) is found in solvent transfer lines, system valves, stopcocks, sample vials with PTFE-lined septa, and even some solid-phase extraction (SPE) cartridges.[8]

  • Solvents: HPLC-grade solvents, including reagent water, can contain trace levels of PFCs.

• Mitigation Strategy: While complete removal is nearly impossible, you can drastically reduce background levels.

  • System Purging: Thoroughly flush the entire analytical system, including solvent lines and the injection valve, with a high-purity solvent like methanol or isopropanol.

  • Use PTFE-Free Products: Whenever possible, use vials with silicone septa and avoid PTFE wash bottles or containers for storing mobile phases.

  • Run Blanks: Always prepare and run laboratory reagent blanks alongside your samples to quantify the background level.[9] This allows for accurate subtraction and demonstrates that contamination is under control.

Frequently Asked Questions (FAQs)

Q1: What is "fluorous" purification and when is it the right choice? A1: Fluorous purification is a specialized affinity-based technique designed for molecules containing a significant number of fluorine atoms (a "fluorous domain").[10] Highly fluorinated compounds are both hydrophobic and lipophobic, preferring to associate with other fluorinated substances.[10] The technique involves tagging a molecule (or relying on its inherent high fluorine content) and passing it through a column containing a fluorinated stationary phase (like fluorous silica gel). The fluorous-tagged molecules are strongly retained, while non-fluorous impurities are washed away.[7] This method is ideal for purifying products from a complex mixture where the target molecule is heavily fluorinated and traditional chromatography fails.

Q2: How does the position of a fluorine atom on a heterocycle affect its purification? A2: The position is critical as it influences the molecule's overall dipole moment and its ability to participate in hydrogen bonding. A fluorine atom adjacent to a heteroatom (e.g., nitrogen) can significantly lower the pKa of that heteroatom, altering its charge state at a given pH.[2][3] This can be exploited during purification. For example, a basic heterocycle might become less basic upon fluorination, affecting its retention on an acidic stationary phase like silica or its extractability into an aqueous acid.

Q3: Are there specific safety protocols for purifying fluorinated compounds? A3: The primary safety concern often arises from the preceding synthesis step. Many fluorination reactions, particularly those using reagents like DAST or Deoxo-Fluor®, can generate hydrogen fluoride (HF) as a by-product.[11] HF is highly corrosive and toxic. It is imperative to ensure the reaction is thoroughly quenched (e.g., with a saturated aqueous solution of sodium bicarbonate) before proceeding to work-up and purification to neutralize any residual acid.[1][7]

Experimental Protocols & Data

Protocol 1: General Workflow for Purification Strategy Selection

This workflow provides a logical decision-making process for selecting an appropriate primary purification technique.

Caption: Decision tree for selecting a primary purification method.

Protocol 2: Step-by-Step Guide to Fluorous Solid-Phase Extraction (F-SPE)

This protocol is adapted for the purification of a compound bearing a fluorous dimethoxytrityl (FDMT) tag.[10]

• Column Preparation: Condition a fluorous SPE cartridge (e.g., Fluoro-Pak™) by washing it with acetonitrile.

• Sample Loading: Dissolve the crude reaction mixture (containing the FDMT-tagged target compound and non-fluorous impurities) in a minimal amount of a suitable solvent and load it onto the conditioned cartridge.

• Wash Step: Wash the cartridge with a low-concentration acetonitrile/water solution (e.g., 5-10% MeCN).[10] This elutes the non-fluorous failure sequences and by-products while the FDMT-tagged compound remains strongly bound.

• Elution: Elute the purified, FDMT-tagged compound from the cartridge using a higher concentration of organic solvent, such as pure acetonitrile or methanol.

• Tag Removal (if necessary): The fluorous tag can be cleaved post-purification if it is not a permanent part of the final molecule.

Table 1: Chromatography Stationary Phase Selection Guide

Stationary Phase	Separation Mechanism	Best Suited For	Key Considerations
Silica Gel	Adsorption (Polar Interactions)	General purpose purification of moderately polar, non-ionic compounds.	The most common and cost-effective choice. Elution order is primarily dictated by polarity.[4]
Reversed-Phase (C8, C18)	Partitioning (Hydrophobic Interactions)	Separating compounds based on hydrophobicity. Good for polar to moderately non-polar compounds.	Fluorinated compounds are often more retained than their non-fluorinated counterparts. Requires polar mobile phases.[5]
Fluorinated Phases	Fluorous-Fluorous Interactions / Dipole-Dipole	Separating isomers or compounds with high fluorine content from non-fluorinated impurities.[5]	Offers unique and complementary selectivity to C18 phases. Can change elution order and resolve difficult separations.[5]
Weak Anion Exchange (WAX)	Ion Exchange	Purifying acidic fluorinated compounds (e.g., those with carboxylic acid or sulfonic acid groups).	Separation is based on charge; elution is controlled by pH and ionic strength of the mobile phase.[12]

Diagram: Troubleshooting Poor Chromatographic Separation

This diagram outlines a systematic approach to improving peak resolution.

Caption: Workflow for troubleshooting poor chromatographic resolution.

References

• Tips & Tricks for Extracting Perfluorinated Compounds from Drinking Water Using Solid Phase Extraction. (n.d.). Teledyne ISCO. Retrieved from [Link]

• Zhang, W., et al. (2010). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Fluorine Chemistry, 131(4), 503-507. Available from: [Link]

• Chambers, R. D., et al. (1999). Process for the preparation of fluorinated heterocyclic compounds. U.S. Patent No. 5,859,255. Washington, DC: U.S. Patent and Trademark Office.

• Bell, D. (2025). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available from: [Link]

• Lundgren, L. (2017). Supramolecular solvents for the extraction of perfluoroalkyl substances in water. Diva-portal.org. Available from: [Link]

• Hansen, M., et al. (2012). Fluorine Speciation Analysis Using Reverse Phase Liquid Chromatography Coupled Off-Line to Continuum Source Molecular Absorption Spectrometry (CS-MAS): Identification and Quantification of Novel Fluorinated Organic Compounds in Environmental and Biological Samples. Analytical Chemistry, 84(13), 5841-5848. Available from: [Link]

• Li, L., et al. (2014). Development of extraction methods for the analysis of perfluorinated compounds in human hair and nail by high performance liquid chromatography tandem mass spectrometry. Journal of Chromatography A, 1358, 66-73. Available from: [Link]

• Zenkevich, I. G., & Konyukhova, S. V. (1995). Gas-chromatographic identification of fluorine-containing organic compounds. Journal of Analytical Chemistry, 50, 85-91. Available from: [Link]

• Chambers, R. D., et al. (1996). Process for the preparation of fluorinated heterocyclic compounds. World Intellectual Property Organization.

• Chemours. (n.d.). SOP for Extraction of Fluorinated Residuals. The Chemours Company. Available from: [Link]

• Shimadzu. (n.d.). Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography (CIC). Shimadzu Corporation. Available from: [Link]

• Li, C., et al. (2019). Removal of Fluorine from Wet-Process Phosphoric Acid Using a Solvent Extraction Technique with Tributyl Phosphate and Silicon Oil. ACS Omega, 4(7), 11656-11664. Available from: [Link]

• Le, C. M., & Lectka, T. (2020). Where Does the Fluorine Come From? A Review on the Challenges Associated with the Synthesis of Organofluorine Compounds. Organic Process Research & Development, 24(4), 459-473. Available from: [Link]

• O'Hagan, D. (Ed.). (2012). Fluorine in Pharmaceutical and Medicinal Chemistry. World Scientific. Available from: [Link]

• Neumann, C. N., et al. (2014). PhenoFluor: Practical Synthesis, New Formulation, and Deoxyfluorination of Heteroaromatics. Organic Process Research & Development, 18(8), 991-1002. Available from: [Link]

• Singh, A., et al. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. Available from: [Link]

• Mlostoń, G., & Huisgen, R. (2017). Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur Atom via Cycloaddition Reactions. Molecules, 22(12), 2118. Available from: [Link]

• Ritter, T. (2021). 18F-Fluorination: Challenge and Opportunity for Organic Chemists. Accounts of Chemical Research, 54(18), 3563-3574. Available from: [Link]

• Xing, L., et al. (2019). Case studies of fluorine in drug discovery. In Fluorine in Life Sciences (pp. 181-211). Elsevier. Available from: [Link]

• Sponsel, C. A., et al. (2020). Synthesis of Fluorinated Heterocycles. Journal of Chemical Education, 77(1), 121. Available from: [Link]

• D'Amato, V., et al. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Molecules, 28(9), 3698. Available from: [Link]

• Smith, A. M. R. (2021). Novel Synthetic Routes to Fluorinated Heterocycles using the Fluoroiodane Reagent. University of St Andrews. Available from: [Link]

• Ritter, T. (2021). 18F-Fluorination: Challenge and Opportunity for Organic Chemists. Accounts of Chemical Research, 54(18), 3563-3574. Available from: [Link]

• Xing, L., et al. (2019). Case studies of fluorine in drug discovery. Fluorine in Life Sciences: Pharmaceuticals, Medicinal Diagnostics, and Agrochemicals, 181-211. Available from: [Link]

• Jodl, M. (2023). Behaviour of Fluorinated Pharmaceuticals and Pesticides in Wastewater and Surface Water. TU Graz. Available from: [Link]

• Portella, C., et al. (2020). Fluoroalkyl Amino Reagents (FARs): A General Approach towards the Synthesis of Heterocyclic Compounds Bearing Emergent Fluorinated Substituents. Molecules, 25(24), 5871. Available from: [Link]

• Singh, A., et al. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry. Available from: [Link]

• Joyce, A., et al. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology, 57(51), 21546-21556. Available from: [Link]

• Ye, W., et al. (2021). Nucleophilic Fluorination of Heteroaryl Chlorides and Aryl Triflates Enabled by Cooperative Catalysis. The Journal of Organic Chemistry, 86(5), 4215-4224. Available from: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. data.biotage.co.jp [data.biotage.co.jp]
• 9. lcms.cz [lcms.cz]
• 10. Fluorous Affinity Purification | LGC, Biosearch Technologies [biosearchtech.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. diva-portal.org [diva-portal.org]

overcoming solubility issues of pyrazole derivatives in assays

Welcome to the Technical Support Center for Assay Development . As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic behavior of pyrazole derivatives in biological assays. Pyrazoles are highly valued in medicinal chemistry for their diverse bioactivities, but their physicochemical properties—specifically their tendency to precipitate in aqueous media—can severely compromise assay integrity, leading to false negatives or irreproducible dose-response curves.

This guide is designed to move beyond basic troubleshooting. We will dissect the physical chemistry and structural mechanics behind pyrazole insolubility and provide self-validating protocols to ensure your compounds remain in solution.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does my pyrazole lead dissolve perfectly in DMSO, but immediately crash out when added to my aqueous assay buffer? A1: This phenomenon is driven by a combination of "solvent shock" and the fundamental difference between kinetic and thermodynamic solubility. Pyrazole derivatives are often highly lipophilic. When you rapidly pipette a highly concentrated DMSO stock into an aqueous buffer, the DMSO diffuses into the water faster than the water molecules can form a stable solvation shell around the hydrophobic pyrazole. This creates a localized microenvironment of extreme supersaturation, forcing the compound to rapidly nucleate and precipitate[1].

Furthermore, assays relying on DMSO dilutions are measuring kinetic solubility (a metastable state where the compound is artificially held in solution), not thermodynamic solubility (the true equilibrium of the solid compound in a solvent)[2]. If your assay concentration exceeds the compound's true thermodynamic solubility, precipitation is inevitable over time.

Q2: How can I structurally modify my pyrazole scaffold to improve aqueous solubility without sacrificing target affinity? A2: The root cause of poor solubility in pyrazole derivatives is often high crystal packing energy, driven by molecular planarity. Many pyrazole scaffolds contain multiple aromatic rings, a high percentage of sp2-hybridized carbons, and intramolecular hydrogen bonds that lock the molecule into a rigid, flat conformation[3]. This allows the molecules to stack tightly, reflected in high melting points (often >170 °C)[3].

To overcome this, you must disrupt the planarity to reduce the crystal lattice energy. Effective strategies include:

• Amide-to-Amine Conversions: Amide bonds restrict rotational freedom due to resonance. Converting an amide linker to an amine increases flexibility and disrupts planar stacking[3].

• Tertiary Amine Introduction: Converting a secondary amine to a tertiary amine (e.g., via methylation) can introduce steric bulk that prevents tight crystal packing, significantly improving aqueous solubility while often simultaneously enhancing biological activity[4].

Q3: If my compound is in the late stages of development and structural modification is no longer an option, how can I prevent precipitation? A3: If the chemical structure is locked, you must rely on advanced formulation strategies rather than simple co-solvents. High-generation dendrimers (such as G4-lysine dendrimers) are excellent tools for this. Unlike traditional linear polymers, dendrimers have a globular architecture with a hydrophobic inner cavity and a highly hydrophilic, cationic periphery[5]. Poorly soluble pyrazole derivatives can be encapsulated within these hydrophobic cavities, drastically improving their apparent water solubility without the need for high concentrations of surfactants (like Tween 20), which often cause cellular toxicity and interfere with assay readouts[5].

Part 2: Troubleshooting Workflow & Quantitative Data

When facing a precipitation event, it is critical to systematically isolate the variable causing the failure. Use the logical workflow below to diagnose the root cause of your pyrazole's insolubility.

Logical workflow for diagnosing and resolving pyrazole precipitation in assays.

Quantitative Comparison of Solubility Enhancement Strategies

Strategy Category	Specific Intervention	Mechanism of Action	Typical Fold-Improvement	Pros & Cons
Structural	Secondary to Tertiary Amine	Disrupts crystal packing energy; lowers melting point[4].	3x to 5x	Pro: Can improve target affinity.Con: Alters LogP and molecular weight.
Structural	Amide to Amine Reduction	Reduces sp2 character; increases rotational freedom[3].	5x to 10x	Pro: Highly effective for planar pyrazoles.Con: Requires de novo synthesis.
Formulation	Dendrimer Encapsulation	Hydrophobic cavity hosts pyrazole; hydrophilic exterior[5].	>100x	Pro: No structural changes; low cell toxicity.Con: Complex preparation process.
Methodological	Stepwise Reverse Addition	Prevents localized solvent shock during dilution[1].	N/A (Prevents premature crash)	Pro: Immediate implementation; zero cost.Con: Doesn't change thermodynamic limits.

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They include built-in verification steps to confirm that the pyrazole derivative remains fully solubilized before you commit to running your biological assay.

Protocol 1: Stepwise Reverse-Addition Method (Preventing Solvent Shock)

Rationale: DMSO is highly hygroscopic. If your stock absorbs atmospheric water, its solvating power drops, causing the compound to pre-nucleate[1]. Even with dry DMSO, rapid addition of buffer causes localized supersaturation. This protocol reverses the addition order to infinitely dilute the DMSO stock instantly.

• Stock Verification: Prepare a 10 mM stock of the pyrazole derivative using strictly anhydrous, freshly opened 100% DMSO. Visually inspect the tube under a bright light to ensure no micro-particulates are present.

• Buffer Preparation: Aliquot the required volume of your final aqueous assay buffer (e.g., 50 mM phosphate buffer, pH 7.4) into a sterile conical tube.

• Agitation: Place the tube containing the buffer on a vortex mixer and set it to a medium-high speed to create a deep vortex.

• Reverse Addition: Using a precision pipette, add the DMSO stock dropwise directly into the center of the spinning vortex. Do not let the DMSO run down the side of the tube.

• Equilibration: Cap the tube and incubate at room temperature for 15 minutes.

• Validation Step: Centrifuge the working solution at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube for a microscopic pellet. If no pellet is visible, the kinetic solubility has been successfully maintained, and the solution is ready for the assay.

Protocol 2: High-Throughput Kinetic Solubility Screening

Rationale: Before running expensive cell-based assays, you must empirically determine the kinetic solubility limit of your pyrazole in the specific assay buffer. This protocol utilizes a miniaturized shake-flask approach coupled with analytical quantification[2].

• Plate Setup: Dispense 196 µL of the target aqueous buffer into a 96-well UV-transparent microplate.

• Spiking: Add 4 µL of the 10 mM pyrazole DMSO stock to each well (yielding a theoretical maximum concentration of 200 µM at 2% DMSO).

• Incubation: Seal the plate and agitate on an orbital shaker at 300 RPM for 2 hours at room temperature (or 37 °C if mimicking physiological conditions).

• Filtration: Transfer the suspension to a 96-well filter plate (0.22 µm PTFE membrane) and centrifuge at 2,000 x g for 3 minutes to separate undissolved particulates from the solubilized fraction.

• Validation & Quantification: Dilute the filtrate 10x with DMSO to prevent any subsequent precipitation. Quantify the dissolved pyrazole concentration using LC-MS/MS or UV-Vis spectroscopy against a pre-established standard curve[2]. The resulting value is your absolute kinetic solubility limit for that specific assay.

Part 4: References

• Pyrazolo-Pyrimidinones with Improved Solubility and Selective Inhibition of Adenylyl Cyclase Type 1 Activity for Treatment of Inflammatory Pain. National Institutes of Health (NIH). Available at:

• ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science. BioDuro. Available at:

• Addressing issues with DMSO precipitating out of solution when adding aqueous buffers. Benchchem. Available at:

• Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. MDPI. Available at:

• Improving both aqueous solubility and anti-cancer activity by assessing progressive lead optimization libraries. National Institutes of Health (NIH). Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ADME Solubility Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

I. Diagnostic Hub: Selecting Your Trifluoromethylation Strategy

Welcome to the Advanced Fluorination Technical Support Center . As a Senior Application Scientist, I have designed this portal to bridge the gap between theoretical organofluorine chemistry and benchtop execution. Trifluoromethylation is a notoriously temperamental transformation; introducing the highly electronegative and lipophilic −CF3​ group requires precise control over reactive intermediates to prevent off-target pathways like defluorination, homocoupling, or competitive protonation.

This guide provides mechanistic troubleshooting, self-validating protocols, and optimization matrices for the three primary pillars of trifluoromethylation: Nucleophilic, Radical (Photoredox), and Transition-Metal Catalyzed pathways.

The most common point of failure in trifluoromethylation is selecting a reagent system that is mechanistically mismatched with the electronic nature of the substrate. Use the decision matrix below to establish your baseline approach.

Decision tree for selecting a trifluoromethylation strategy based on substrate class.

II. Nucleophilic Trifluoromethylation: The Ruppert-Prakash Reagent ( TMSCF3​ )

The Ruppert-Prakash reagent ( TMSCF3​ ) is the gold standard for nucleophilic trifluoromethylation of carbonyls and imines. However, its activation requires a Lewis base (typically a fluoride ion) to form a hypervalent pentacoordinate silicate intermediate, which then transfers the −CF3​ carbanion equivalent[1].

Troubleshooting Q&A

Q: Why am I seeing massive fluoroform ( HCF3​ ) generation instead of my desired product when using TMSCF3​ ? A: This is a kinetic mismatch between the rate of TMSCF3​ activation and the rate of nucleophilic attack. Naked fluoride sources like TBAF (Tetrabutylammonium fluoride) activate TMSCF3​ extremely rapidly. If your substrate is sterically hindered or electronically deactivated, the transient [CF3​]− equivalent will rapidly abstract a proton from trace moisture or the solvent before it can attack the electrophile. Solution: Switch to a controlled-release fluoride initiator like TBAT (Tetrabutylammonium triphenyldifluorosilicate)[1] or use anhydrous CsF in DMF. Furthermore, ensure your solvent is strictly anhydrous; THF is generally preferred over DCM or toluene for stabilizing the transition state[1].

Data Summary: Optimization of Fluoride Initiators

Initiator	Equivalents	Preferred Solvent	Activation Rate	Fluoroform Risk	Mechanistic Causality & Best Use Case
TBAF	0.1 - 1.0	THF	Very Fast	High	Rapid desilylation. Use only for highly reactive, unhindered aldehydes.
CsF	0.1 - 1.0	DMF / THF	Moderate	Low	Heterogeneous nature slows activation. Excellent for general ketone substrates.
TBAT	0.05 - 0.15	THF	Slow / Controlled	Very Low	Anhydrous nature and bulky silicate structure prevent runaway decomposition. Best for cascade cyclizations[1].

Self-Validating Protocol: Nucleophilic Trifluoromethylation of Ketones

Mechanism: Fluoride-initiated transfer of CF3​ to a carbonyl, followed by silyl trapping of the resulting alkoxide.

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Reagent Loading: Add the ketone substrate (1.0 equiv) and TBAT (0.1 equiv). Dissolve in anhydrous THF (0.2 M concentration).

  • Validation Checkpoint: The solution must be perfectly clear. Any cloudiness indicates moisture contamination, which will fatally quench the reaction.

• Activation: Cool the flask to 0 °C. Add TMSCF3​ (1.2 equiv) dropwise via syringe over 5 minutes.

  • Validation Checkpoint: You should observe a mild exotherm. If vigorous bubbling occurs, the reaction has failed ( HCF3​ gas is evolving due to protonation).

• Propagation: Remove the ice bath and stir at room temperature for 3 hours. Monitor by TLC (consumption of the ketone).

• Quenching & Hydrolysis: To isolate the free alcohol (rather than the silyl ether), add 1.0 M aqueous HCl (2.0 equiv) and stir for 1 hour. Extract with EtOAc.

III. Radical & Photoredox Trifluoromethylation

For unactivated arenes, heteroarenes, and peptides, radical trifluoromethylation via single-electron transfer (SET) is the most atom-economical approach. This relies on generating the highly electrophilic ∙CF3​ radical, which rapidly adds to electron-rich aromatic systems[2].

Single-electron transfer (SET) photoredox cycle for arene trifluoromethylation.

Troubleshooting Q&A

Q: My photoredox trifluoromethylation of an unactivated arene is stalling at 20% conversion. How do I optimize this? A: Stalling in photoredox cycles usually indicates a breakdown in the catalytic turnover—specifically, the inability to re-oxidize the reduced photocatalyst back to its ground state, or the rapid recombination of radical intermediates. If you are using the Langlois reagent ( CF3​SO2​Na ), it requires an external oxidant (like persulfate or an organic electron acceptor) to complete the cycle[3]. Alternatively, if using Triflyl Chloride ( CF3​SO2​Cl ), the reaction is redox-neutral, but the buildup of HCl can protonate the photocatalyst ligands. Ensure you are using a sufficient inorganic base (e.g., K2​HPO4​ ) to buffer the system[2].

Q: I want to use Trifluoroacetic acid (TFA) as my CF3​ source because it is cheap, but I am getting no product. Why? A: TFA has an exceedingly high oxidation potential (> +2.0 V vs SCE), making direct SET oxidation by standard Ru or Ir photocatalysts thermodynamically impossible under mild conditions. Solution: You must shift to a Ligand-to-Metal Charge Transfer (LMCT) paradigm. By using high-valent metal complexes (e.g., Fe(III) or Ag(II)), you can generate reactive CF3​CO2​∙ radicals via photoinduced O–M bond cleavage, which subsequently decarboxylate to form the ∙CF3​ radical[4].

Data Summary: Photoredox Reaction Condition Matrix

CF3​ Source	Photocatalyst	Light Source	Additives	Yield Profile & Causality
CF3​SO2​Na (Langlois)	Ru(bpy)3​Cl2​	Blue LED	Oxidant (e.g., K2​S2​O8​ )	High for electron-rich arenes. Oxidant is required to turn over the Ru(I) back to Ru(II)[3].
CF3​SO2​Cl (Triflyl Chloride)	Ir(ppy)3​	Household Bulb / Blue LED	Base ( K2​HPO4​ )	Excellent for heteroarenes. Redox-neutral cycle; base neutralizes generated HCl[2].
TFA (Trifluoroacetic Acid)	Fe(III) or Ag(II) salts	UV / Blue LED	None	Moderate. Bypasses SET limitations via LMCT photo-cleavage[5].

Self-Validating Protocol: Photoredox C-H Trifluoromethylation of Arenes

Mechanism: Visible-light excitation of Ir(ppy)3​ reduces CF3​SO2​Cl via SET, generating ∙CF3​ , which adds to the arene.

• Preparation: In a borosilicate glass vial equipped with a Teflon septum, add the arene substrate (1.0 equiv), Ir(ppy)3​ (1-2 mol%), and K2​HPO4​ (2.0 equiv).

• Solvent & Degassing: Add acetonitrile (0.1 M). Sparge the mixture with argon for 15 minutes.

  • Validation Checkpoint: Oxygen is a potent triplet quencher and radical scavenger. Failure to thoroughly degas will result in a complete suppression of the reaction and potential oxidation of the solvent.

• Reagent Addition: Add CF3​SO2​Cl (1.5 equiv) via syringe.

• Irradiation: Seal the vial and place it approximately 5 cm from a 26W household fluorescent bulb or blue LED array. Stir vigorously for 12-24 hours.

  • Validation Checkpoint: The solution should maintain the characteristic yellow/orange luminescence of the Iridium catalyst. If the solution turns black, the catalyst has degraded (often due to localized overheating; ensure a cooling fan is used).

IV. Electrophilic & Transition-Metal Catalyzed Methods

For substrates like secondary nitroalkanes or alkyl halides, transition-metal catalysis (primarily Copper) or specialized electrophilic reagents (Togni's or Umemoto's reagents) are required.

Troubleshooting Q&A

Q: I am trying to trifluoromethylate a secondary nitroalkane using Umemoto's reagent, but I am observing significant elimination to the alkene instead of my desired product. What is going wrong? A: Nitroalkanes bearing acidic and sterically accessible β -protons are highly susceptible to the elimination of nitrous acid ( HNO2​ ) after the initial trifluoromethylation. Under standard conditions using DBU as a base, the nitronate anion forms an Electron Donor-Acceptor (EDA) complex with Umemoto's reagent, leading to the desired product[6]. However, DBU is basic enough to trigger the subsequent elimination. Solution: Switch to a bulkier, non-nucleophilic base such as tetramethylguanidine (TMG). This sterically hinders the abstraction of the β -proton, preserving the quaternary α -(trifluoromethyl)nitroalkane[6].

Q: In Copper-catalyzed trifluoromethylation of aryl iodides, my reaction is incredibly slow and requires stoichiometric copper. How do I make it catalytic? A: The oxidative addition of the aryl iodide to the CuCF3​ intermediate is fast, but the reductive elimination step is notoriously sluggish, trapping the copper and preventing catalytic turnover. Solution: Introduce a diamine ligand, such as 1,10-phenanthroline. The bidentate ligand alters the geometry of the Cu(III) intermediate, dramatically accelerating the reductive elimination step and allowing the copper to re-enter the catalytic cycle[7].

V. References

• Difluorocarbene-Mediated Cascade Cyclization: The Multifunctional Role of Ruppert–Prakash Reagent. Organic Letters - ACS Publications.[Link]

• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Macmillan Group - Princeton University.[Link]

• Selective Photoredox Trifluoromethylation of Tryptophan‐Containing Peptides. Yunqing LIU.[Link]

• Advances in photocatalytic research on decarboxylative trifluoromethylation of trifluoroacetic acid and derivatives. Frontiers.[Link]

• Progress in copper-catalyzed trifluoromethylation. Beilstein Journals.[Link]

• Trifluoromethylation of Secondary Nitroalkanes. Organic Letters - ACS Publications.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. liuyunqing.github.io [liuyunqing.github.io]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. Frontiers | Advances in photocatalytic research on decarboxylative trifluoromethylation of trifluoroacetic acid and derivatives [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. BJOC - Progress in copper-catalyzed trifluoromethylation [beilstein-journals.org]

Technical Support Center: Troubleshooting the Characterization of Fluorinated Compounds

Welcome to the technical support center for the characterization of fluorinated compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by organofluorine compounds in common analytical techniques. The introduction of fluorine into a molecule can dramatically alter its chemical and physical properties, which in turn affects its behavior during analysis. This resource provides a structured, question-and-answer-based approach to troubleshoot common issues encountered in NMR spectroscopy, mass spectrometry, and chromatography.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a powerful tool for the direct observation of fluorine atoms, offering high sensitivity and a wide chemical shift range.[1] However, this wide range and the nature of fluorine's electronic environment can also lead to several common problems.

Frequently Asked Questions (FAQs) in ¹⁹F NMR

Q1: Why is the baseline of my ¹⁹F NMR spectrum rolling or distorted?

A rolling or distorted baseline is a frequent artifact in ¹⁹F NMR that can interfere with accurate phasing and integration.[2] The primary causes include:

• Large Spectral Width: The vast chemical shift range of ¹⁹F NMR (over 800 ppm) can lead to baseline distortions when acquiring a wide spectral window.[1]

• Incorrect Phasing: Applying a large first-order phase correction, often due to improper manual phasing, can introduce a rolling baseline.[2][3]

• Acoustic Ringing: The radiofrequency pulse can cause the probe to vibrate, inducing an oscillating signal in the free induction decay (FID) that manifests as baseline distortion.[2]

• Probe Background Signals: The NMR probe itself may contain fluorinated materials (like Teflon) that contribute broad, underlying signals, resulting in an uneven baseline.[2]

Troubleshooting Protocol for Baseline Issues:

• Optimize Spectral Width: If possible, reduce the spectral width to encompass only the signals of interest. For unknown samples, start with a large spectral width to identify all peaks and then re-acquire the spectrum with a narrower, centered window.[3]

• Refine Phasing: Begin with an automated phase correction. If manual adjustment is necessary, apply the zero-order correction first to phase the largest peak. Then, carefully apply the first-order correction to level the baseline across the spectrum, avoiding over-correction.[3]

• Mitigate Acoustic Ringing: Increase the pre-scan delay (the delay before the pulse sequence begins) to allow the probe vibrations to subside before acquisition.

• Identify and Subtract Background: Acquire a spectrum of the NMR tube with only the deuterated solvent. This can help identify any background signals from the probe or solvent impurities, which can then be mentally noted or, in some software, subtracted from the sample spectrum.

Q2: I see small, uneven peaks flanking my main signal. What are they?

These are most likely ¹³C satellites. Due to the 1.1% natural abundance of ¹³C, a small portion of your fluorinated molecules will have a ¹³C atom adjacent to a ¹⁹F atom.[2] This results in satellite peaks due to ¹³C-¹⁹F coupling. A distinctive feature of these satellites in ¹⁹F NMR is their asymmetry, which arises because the isotope effect of ¹³C on the ¹⁹F chemical shift is significant.[2]

Q3: Why is the chemical shift of my fluorinated compound so sensitive to the solvent?

The chemical shift in ¹⁹F NMR is highly dependent on the surrounding electronic environment, which is significantly influenced by the solvent.[4] Changes of several parts per million (ppm) are common when switching solvents.[4][5] This is due to:

• Paramagnetic Shielding: Unlike ¹H NMR, ¹⁹F chemical shifts are heavily influenced by the paramagnetic shielding term.[4] This term is sensitive to the mixing of electronic ground and excited states, which can be altered by solvent interactions.

• Solvent Polarity and Hydrogen Bonding: Polar solvents can interact with the lone pairs of electrons on the fluorine atom or form hydrogen bonds, altering the electron density and thus the chemical shift.[5][6] Highly polar aprotic solvents like DMSO and DMF often cause a significant deshielding (downfield shift).[5]

Table 1: Solvent Effects on the ¹⁹F Chemical Shift of Hexafluorobenzene (C₆F₆)

Solvent	Chemical Shift (ppm vs. neat C₆F₆)
Cyclohexane	-1.2
Carbon Tetrachloride	-0.6
Chloroform	+0.4
Acetone	+2.1
Dimethyl Sulfoxide	+3.5

Positive values indicate a downfield shift (decreased shielding).[4]

Q4: My coupling patterns are complex and difficult to interpret. How can I simplify them?

Fluorine exhibits both homonuclear (¹⁹F-¹⁹F) and heteronuclear (e.g., ¹⁹F-¹H) coupling, often over multiple bonds, leading to complex spectra.[1][7]

Workflow for Simplifying Complex Coupling:

Caption: Workflow for simplifying complex NMR spectra of fluorinated compounds.

• ¹H Decoupling: Running a ¹⁹F experiment with ¹H decoupling (¹⁹F{¹H}) will remove all ¹⁹F-¹H couplings, simplifying the spectrum to only show ¹⁹F-¹⁹F couplings.

• ¹⁹F Decoupling: Conversely, a ¹H experiment with ¹⁹F decoupling (¹H{¹⁹F}) will simplify the proton spectrum, making it easier to identify which protons are coupled to fluorine.[8]

• 2D NMR: Techniques like ¹H-¹⁹F HETCOR can directly show correlations between coupled ¹H and ¹⁹F nuclei.

• PSYCHE: For extremely complex ¹H spectra due to ¹⁹F coupling, a PSYCHE experiment can provide a ¹H spectrum that is decoupled from other protons, leaving only the ¹H-¹⁹F couplings.[8]

Table 2: Typical ¹⁹F Coupling Constants (J) in Hz [1][9]

Coupled Nuclei	Example	Typical J-Value (Hz)
geminal ¹⁹F-¹H	CH₂F₂	45 - 50
vicinal ¹⁹F-¹H	CH₂F-CH₃	5 - 20
geminal ¹⁹F-¹⁹F	CF₂=CF₂	250 - 300
vicinal ¹⁹F-¹⁹F	CF₃-CF₂	5 - 15
long-range ¹⁹F-¹H (aromatic)	C₆H₄F	0.5 - 3.0

Section 2: Mass Spectrometry (MS)

The high electronegativity and bond strength of the C-F bond introduce unique behaviors in mass spectrometry, affecting ionization and fragmentation.

Frequently Asked Questions (FAQs) in MS of Fluorinated Compounds

Q1: Why do I have poor ionization efficiency for my fluorinated compound in ESI?

Fluorinated compounds can be challenging to ionize via electrospray ionization (ESI), particularly in positive ion mode.[10]

• Poor Protonation: The electron-withdrawing nature of fluorine atoms reduces the basicity of nearby functional groups, making protonation (formation of [M+H]⁺) less favorable.[10]

• Surface Activity: Highly fluorinated molecules are surface-active and may preferentially occupy the surface of the ESI droplet.[11] This can sometimes lead to signal suppression or unexpected ionization behavior.[11]

Troubleshooting Protocol for Poor ESI Signal:

• Switch to Negative Ion Mode: Fluorinated compounds often ionize more readily in negative ion mode, forming [M-H]⁻ or adducts with anions from the mobile phase (e.g., [M+HCOO]⁻). The high electronegativity of fluorine stabilizes the negative charge.[10]

• Optimize Mobile Phase:

  • For negative ion mode, adding a small amount of a weak base like ammonium hydroxide can facilitate deprotonation.

  • Be cautious with acidic modifiers like trifluoroacetic acid (TFA) in negative ion mode, as they can suppress the signal.[12]

• Consider APCI: Atmospheric pressure chemical ionization (APCI) is a gas-phase ionization technique that can be more effective for less polar, neutral molecules that are difficult to ionize by ESI.

• Formation of Metal Adducts: In some cases, adding a small amount of a salt (e.g., sodium acetate) can promote the formation of sodiated adducts ([M+Na]⁺) in positive ion mode, which may be more stable and readily detected.

Q2: The fragmentation pattern of my fluorinated compound is unusual. What are the common fragmentation pathways?

Fragmentation of fluorinated compounds is governed by the strong C-F bond and the stability of the resulting fragments.

• Loss of Small Neutral Molecules: Common fragmentation pathways include the loss of HF, CO, and HCN, particularly in fluorinated aromatic and heterocyclic compounds.[13][14]

• Decarboxylation: Perfluorinated carboxylic acids readily lose CO₂ in the ion source.[15]

• Fluorine Migration: In some cases, fluorine atoms can migrate within the ion before further fragmentation occurs, leading to unexpected fragment ions.[15]

• Characteristic CF₂ Loss: In perfluorinated chains, fragmentation does not always proceed by a simple "unzipping" of CF₂ units.[15] However, the mass difference of 50 (CF₂) is still a key indicator of a fluorinated compound.

Predicted Fragmentation of a Fluorinated Aromatic Compound:

Caption: Common fragmentation pathways for a fluorinated aromatic compound.

Section 3: Chromatography (HPLC/GC)

The unique polarity and interaction properties of fluorinated compounds necessitate careful consideration of chromatographic conditions.

Frequently Asked Questions (FAQs) in Chromatography

Q1: I'm having trouble getting good peak shape and retention for my fluorinated analyte in reverse-phase HPLC. What should I try?

Standard C8 and C18 columns may not provide optimal selectivity or retention for fluorinated compounds.[16]

• "Fluorophilicity": Fluorinated compounds can exhibit "fluorophilicity," meaning they have an affinity for other fluorinated molecules.[17]

Troubleshooting Protocol for HPLC Separations:

• Consider a Fluorinated Stationary Phase: Columns with fluorinated stationary phases (e.g., pentafluorophenyl (PFP) or fluorous phases) can offer alternative selectivity.[16]

  • PFP columns provide multiple interaction mechanisms, including dipole-dipole, π-π, and ion-exchange, which can be beneficial for separating halogenated compounds and isomers.[16]

  • Fluorous columns (e.g., with perfluoroalkyl chains) can increase the retention of fluorinated analytes.[16][17]

• Optimize the Mobile Phase:

  • Using a fluorinated alcohol like trifluoroethanol (TFE) as an organic modifier can enhance the separation of fluorinated from non-fluorinated compounds on a standard hydrocarbon column.[17]

• Screen Different Column Chemistries: If a fluorinated phase is not available, systematically screen other reverse-phase columns (e.g., phenyl-hexyl, embedded polar group) as they may offer different selectivities.

Table 3: General Guidelines for Column Selection in HPLC

Analyte Properties	Recommended First Choice	Alternative Options
Non-polar, neutral	C18, C8	Phenyl-Hexyl
Polar, neutral	Embedded Polar Group, Cyano	C18 with low organic mobile phase
Halogenated, Isomers	Pentafluorophenyl (PFP)	Fluorous, C18, Phenyl-Hexyl
Basic compounds	C18 (with low-bleed buffer), PFP	Embedded Polar Group
Acidic compounds	C18 (with acidic modifier)	PFP

Q2: How should I choose a GC column for volatile fluorinated compounds?

The choice of GC column depends on the polarity of the analytes.

• Non-polar to Mid-polar Compounds: A 5% diphenyl / 95% dimethylpolysiloxane phase is a good general-purpose starting point.

• Polar Compounds: For more polar fluorinated analytes, a polyethylene glycol (PEG) phase (e.g., WAX) may be suitable.

• Selective Phases: Stationary phases containing fluorine, such as an Rtx®-200, can be highly selective for analytes with lone pair electrons, including halogenated compounds.[18]

References

• McConnell, E. R., et al. (2022). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Environmental Science & Technology.
• Griebel, J. J., et al. (2001). Solving problems fluorine 19F with NMR spectroscopy. Magnetic Resonance in Medicine.
• Nthunya, L. N., et al. (2021). Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Molecules.
• Walton, W. G., et al. (2024). Initial demonstration of microplasma ionization/Orbitrap mass spectrometry for molecular screening of perfluorinated compounds.
• Tormena, C. F., et al. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry.
• Flanagan, T., & Kealey, D. (1998). Applications of Fluorinated Compounds as Phases and Additives in Chromatography and Their Uses in Pharmaceutical Analysis.

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. Available at: [Link]

• Xiao, N., & Yu, Y. B. (2011). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Fluorine Chemistry.
• Rusakov, Y. Y., et al. (2021).
• Wei, Z., et al. (2019). High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. Analytical Chemistry.

• LCGC International. (2025). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. Available at: [Link]

• Fares, C., et al. (2009). Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. Journal of the American Chemical Society.

• ResearchGate. The 19F NMR shifts are not a measure for the nakedness of the fluoride anion. Available at: [Link]

• University of Wisconsin-Madison. 19F NMR Reference Standards. Available at: [Link]

• Gerig, J. T. (1994). Fluorine NMR. Progress in Nuclear Magnetic Resonance Spectroscopy.

• LCGC International. (2025). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. Available at: [Link]

• Hoke, S. H., et al. (1997). Desorption Behavior and Distributions of Fluorinated Polymers in MALDI and Electrospray Ionization Mass Spectrometry. Analytical Chemistry.

• Anasazi Instruments. Active Nuclei Fluorine-19 NMR Spectroscopy. Available at: [Link]

• Queensland Alumina Limited. (2019).
• D'Agostino, L. A., & Mabury, S. A. (2017). Understanding the Electrospray Ionization Response Factors of Per- and Poly-Fluoroalkyl Substances (PFAS). Journal of the American Society for Mass Spectrometry.

• University of Ottawa NMR Facility Blog. (2017). PSYCHE to Evaluate 1H-19F Coupling Constants. Available at: [Link]

• UCSB Chemistry and Biochemistry NMR Facility. F19 detection. Available at: [Link]

• ResearchGate. (2000). Impurities in synthetic fluorite for deep ultraviolet optical applications. Available at: [Link]

• Arsenault, G., et al. (2007). Analysis of perfluoroalkyl anion fragmentation pathways for perfluoroalkyl carboxylates and sulfonates during liquid chromatography/tandem mass spectrometry: evidence for fluorine migration prior to secondary and tertiary fragmentation.

• National Institute of Justice. (2020). Elemental Fluorine Detection by Dielectric Barrier Discharge Coupled to Nanoelectrospray Ionization Mass Spectrometry for Nontargeted Analysis of Fluorinated Compounds. Available at: [Link]

• ACS Publications. (2025). Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization. Journal of the American Society for Mass Spectrometry.

• Restek. Guide to GC Column Selection and Optimizing Separations. Available at: [Link]

• ResearchGate. (2010). Studies of Signal Suppression in Liquid Chromatography-Electrospray Ionization Mass Spectrometry in Using Volatile Ion-Pairing Reagents. Available at: [Link]

• Mohler, F. L., et al. (1952). Mass spectra of fluorocarbons.

• MDPI. (2022). A Review of Recent Advances in Detection and Treatment Technology for Perfluorinated Compounds. Available at: [Link]

• BAM. (2020). Environment - Improving the detection of harmful fluorine. Available at: [Link]

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Technical Support Center: Troubleshooting Regioselectivity in Pyrazole Synthesis

Welcome to the Advanced Technical Support Center for heterocyclic synthesis. As drug development increasingly relies on highly functionalized pyrazole scaffolds, achieving absolute regiocontrol during ring formation is a critical bottleneck. The classic Knorr cyclocondensation often yields intractable mixtures of regioisomers. This guide provides diagnostic troubleshooting, causal analysis, and validated protocols to resolve regioselectivity failures in your workflows.

Diagnostic FAQs & Troubleshooting

Issue 1: Poor Regioselectivity with Unsymmetrical 1,3-Diketones

Q: When I condense unsymmetrical 1,3-diketones with mono-substituted arylhydrazines, I consistently isolate an inseparable 1:1 to 3:1 mixture of 1,3- and 1,5-disubstituted pyrazoles. How can I force the reaction to yield a single isomer?

Causality: The fundamental flaw in using unsymmetrical 1,3-diketones lies in the lack of sufficient electronic and steric differentiation between the two electrophilic carbonyl centers. The initial nucleophilic attack by the more reactive terminal nitrogen (NH₂) of the hydrazine occurs at both carbonyls at competitive rates[1]. Because this first step is often irreversible under standard acidic reflux, the regiochemical fate of the pyrazole is sealed prematurely, leading to poor regiocontrol.

Solution: Abandon the 1,3-diketone in favor of an enaminone ( β -aminoenone) precursor. Enaminones present a highly differentiated 1,3-dielectrophilic system. The β -carbon acts as a "soft" electrophile, while the carbonyl carbon acts as a "hard" electrophile. The terminal NH₂ of the hydrazine selectively attacks the softer β -carbon via a Michael-type addition, displacing the amine leaving group (e.g., dimethylamine) and funneling the reaction exclusively toward the 1,5-disubstituted pyrazole.

Mechanistic divergence in pyrazole regioselectivity based on precursor differentiation.

Issue 2: Inability to Access Sterically Hindered Isomers

Q: I am trying to synthesize a 1,3,5-trisubstituted pyrazole with bulky groups at the 1- and 5-positions. Traditional condensation methods completely fail or yield the wrong isomer. What is the alternative?

Causality: Standard cyclocondensations are highly sensitive to steric bulk. When attempting to place bulky substituents adjacent to each other (at the N1 and C5 positions), the transition state energy skyrockets. The reaction either stalls or thermodynamically favors the less hindered 1,3-disubstituted isomer.

Solution: Bypass condensation entirely and utilize a [3+2] cycloaddition using N-tosylhydrazones and terminal alkynes. Under basic conditions, N-tosylhydrazones act as in situ generated diazo compounds, eliminating the need to handle explosive diazoalkanes. The cycloaddition between the diazo intermediate and the terminal alkyne is completely regioselective due to the highly polarized nature of the transition state, allowing for the construction of sterically encumbered 1,3,5-trisubstituted pyrazoles with 100% regiocontrol[2][3].

Regioselective [3+2] cycloaddition workflow using N-tosylhydrazones and alkynes.

Issue 3: Regioselectivity Failures in Fluorinated Pyrazoles

Q: When synthesizing trifluoromethyl (CF₃) pyrazoles, I am getting the 5-CF₃ isomer instead of the desired 3-CF₃ isomer. How do I reverse this?

Causality: The strong electron-withdrawing nature of the CF₃ group drastically alters the electrophilicity of the adjacent carbon. In standard condensations, the highly nucleophilic NH₂ group of the hydrazine is overwhelmingly drawn to the highly electrophilic carbon adjacent to the CF₃ group, inevitably leading to the 5-CF₃ isomer[4].

Solution: Employ transition-metal catalysis. Using AgOTf or Cu-catalyzed cycloadditions of trifluoromethylated ynones with hydrazines forces a different mechanistic pathway. The metal coordinates to the alkyne π -system, directing the initial nucleophilic attack of the substituted hydrazine strictly to the β -carbon, seamlessly yielding the 3-CF₃ isomer with >95% selectivity[4].

Quantitative Regioselectivity Outcomes

The following table summarizes the expected regiochemical outcomes based on the choice of precursors and catalytic systems.

Substrate Class	Reagents	Catalyst / Conditions	Major Regioisomer	Typical Yield	Regioselectivity
Unsymmetrical 1,3-Diketones	Arylhydrazine	Acid catalysis, Reflux	Mixture (1,3- & 1,5-)	40–60%	Poor (~1:1 to 3:1)
Enaminones ( β -aminoenones)	Arylhydrazine	AcOH (cat.), EtOH, Reflux	1,5-disubstituted	75–90%	Excellent (>95:5)
N-Tosylhydrazones + Alkynes	Terminal Alkyne	K₂CO₃, 1,4-Dioxane, 110 °C	1,3,5-trisubstituted	70–95%	Complete (100:0)
Trifluoromethyl Ynones	Arylhydrazine	AgOTf (cat.), DCE, 80 °C	3-CF₃ substituted	80–92%	Excellent (>95:5)

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Regioselective Synthesis via Enaminones

This protocol resolves the 1,3-diketone ambiguity by utilizing a highly differentiated dielectrophile.

• Precursor Activation: In a round-bottom flask, react the active methyl ketone (1.0 equiv) with N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.2 equiv) at 90 °C for 4 hours. Remove excess DMF-DMA in vacuo to yield the crude enaminone.

• Directed Condensation: Dissolve the enaminone (1.0 equiv) and the selected arylhydrazine hydrochloride (1.1 equiv) in anhydrous ethanol (0.2 M).

• Catalytic Cyclization: Add a catalytic amount of glacial acetic acid (0.1 equiv). Reflux the mixture for 2–4 hours. The differentiated electrophilic centers ensure the NH₂ of the hydrazine attacks the softer β -carbon, displacing dimethylamine gas.

• Isolation: Cool the reaction to room temperature. Concentrate the solvent in vacuo and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate).

• Self-Validation Checkpoint: Perform 2D NOESY NMR on the purified product. A strong cross-peak between the N-aryl ortho-protons and the substituent at C5 confirms the successful formation of the 1,5-isomer. The pyrazole C4-H will appear as a distinct singlet at δ 6.0–7.0 ppm.

Protocol B: [3+2] Cycloaddition via N-Tosylhydrazones

This protocol allows access to highly sterically hindered pyrazoles without the use of dangerous diazo reagents.

• Hydrazone Formation: Condense the starting aldehyde (1.0 equiv) with p-toluenesulfonylhydrazide (1.0 equiv) in methanol at room temperature for 2 hours. Filter and dry the resulting N-tosylhydrazone precipitate.

• Base-Promoted Activation: Transfer the N-tosylhydrazone (1.0 equiv) to an oven-dried Schlenk flask. Add K₂CO₃ (2.0 equiv) and the terminal alkyne (1.5 equiv) in anhydrous 1,4-dioxane (0.1 M).

• Cycloaddition: Seal the flask and heat the mixture to 110 °C under an inert argon atmosphere for 12 hours. The base promotes the in situ generation of a transient diazo intermediate, which undergoes a highly regioselective [3+2] cycloaddition with the alkyne.

• Workup: Quench the reaction with distilled water, extract three times with ethyl acetate, dry the combined organic layers over Na₂SO₄, and purify via column chromatography.

• Self-Validation Checkpoint: Monitor the reaction via IR spectroscopy; the complete disappearance of the terminal alkyne C-H stretch (~3300 cm⁻¹) indicates reaction completion. Regiochemistry is definitively confirmed by HMBC NMR, mapping the long-range coupling between the pyrazole C4 proton and the C3/C5 substituents.

References

• Recent Advances in the Regioselective Synthesis of Pyrazoles. Current Organic Chemistry. 1

• Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. NIH / PMC.

• Regioselective Synthesis of Highly Functionalized Pyrazoles from N-Tosylhydrazones. Organic Letters. 2

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. NIH / PMC. 4

• Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters.3

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: Biological Activity of Fluorinated vs. Non-Fluorinated Pyrazoles

Executive Summary

The pyrazole ring is a privileged, five-membered aromatic heterocycle that serves as the core scaffold for numerous FDA-approved therapeutics, ranging from anti-inflammatories (Celecoxib) to antivirals (Lenacapavir). While non-fluorinated pyrazoles offer excellent baseline target engagement through dynamic annular tautomerism, they often suffer from rapid hepatic clearance and suboptimal membrane permeability.

The strategic incorporation of fluorine (–F) or trifluoromethyl (–CF3) groups into the pyrazole architecture represents a paradigm shift in modern drug design. This guide objectively compares the biological activity, metabolic stability, and pharmacokinetic profiles of fluorinated versus non-fluorinated pyrazoles, providing researchers with the mechanistic rationale and experimental frameworks needed to optimize lead compounds.

Mechanistic Rationale: The Causality of Fluorination

The divergent biological activity between fluorinated and non-fluorinated pyrazoles is not coincidental; it is driven by fundamental quantum mechanical and thermodynamic principles .

• Metabolic Shielding via Bond Thermodynamics: Cytochrome P450 (CYP450) enzymes in the liver clear drugs primarily via hydrogen atom abstraction and subsequent oxidation. The carbon-hydrogen (C–H) bond has a dissociation energy of approximately 98 kcal/mol. In contrast, the carbon-fluorine (C–F) bond is the strongest single bond in organic chemistry (~105–115 kcal/mol). Replacing a labile C–H bond on the pyrazole ring with a C–F bond effectively blocks CYP450-mediated oxidation, extending the drug's half-life.

• Steric Bioisosterism: Fluorine has a van der Waals radius of 1.47 Å, which is slightly larger than hydrogen (1.20 Å) but smaller than oxygen (1.52 Å). This allows fluorine to act as a bioisostere for hydroxyl or methyl groups, providing steric shielding to adjacent metabolic soft spots without disrupting the molecule's overall fit within a target receptor's binding pocket.

• pKa Modulation and Permeability (LogP): Pyrazole is a weak base (pKa ~2.5). The strong electron-withdrawing inductive effect (–I) of fluorine pulls electron density away from the pyrazole nitrogens. This lowers the pKa further, ensuring the molecule remains un-ionized at physiological pH (7.4). Coupled with the low polarizability of the C–F bond, this significantly increases the molecule's lipophilicity (LogP), enhancing passive diffusion across phospholipid bilayers.

Quantitative Performance Comparison

The following tables summarize the empirical differences in physicochemical properties and biological activity between the two classes.

Table 1: Physicochemical & Pharmacokinetic Divergence

Parameter	Non-Fluorinated Pyrazole	Fluorinated Pyrazole (–F, –CF3)	Mechanistic Driver
Bond Dissociation Energy	~98 kcal/mol (C–H)	~105–115 kcal/mol (C–F)	High electronegativity and orbital overlap of Fluorine.
Metabolic Half-Life (t½)	Shorter (CYP450 susceptible)	Significantly Extended	Steric shielding and thermodynamic resistance to oxidation.
Lipophilicity (ΔLogP)	Baseline	+0.2 to +1.0	High polarization but low polarizability increases hydrophobicity.
Tautomeric Equilibrium	Rapid annular tautomerism	Biased/Locked conformation	Electronic and steric effects of –CF3 restrict dynamic shifting.

Table 2: Comparative Biological Activity (Case Studies)

Therapeutic Area	Target	Non-Fluorinated IC50	Fluorinated IC50	Fold Improvement	Source
Antiviral	HIV-1 Reverse Transcriptase	332 nM	25 nM	13.3x
Human Bradykinin	BK B2 Receptor	210 nM	≤50 nM	>4.2x
Antidiabetic	Hypoglycemic Targets	Baseline Activity	Marked Enhancement	Significant

Pharmacokinetic Pathway Visualization

The following diagram maps the divergent biological outcomes when a pyrazole scaffold is subjected to structural optimization via fluorination.

Logical workflow comparing pharmacokinetic outcomes of pyrazole fluorination.

Experimental Methodologies: Self-Validating Protocols

To ensure data trustworthiness and reproducibility, the comparative metrics presented above must be validated using rigorous, self-controlled experimental systems. Below are the standardized protocols used to evaluate the biological activity of these compounds.

Protocol A: Human Liver Microsome (HLM) Stability Assay

This assay determines the intrinsic clearance (CL_int) of the pyrazole derivatives, directly quantifying the metabolic shielding provided by fluorination.

• Preparation: Mix the test pyrazole compound (1 µM) with human liver microsomes (0.5 mg/mL protein) in a 100 mM phosphate buffer (pH 7.4).

  • Causality: Utilizing a 1 µM concentration ensures the substrate is well below the Michaelis constant (Km) for most CYP enzymes, guaranteeing first-order kinetics for accurate intrinsic clearance calculation.

• Initiation: Pre-incubate at 37°C for 5 minutes, then add NADPH (1 mM) to initiate the reaction.

  • Causality: NADPH is the obligate electron donor for CYP450 enzymes. Running a parallel control without NADPH serves as a self-validating negative control to rule out non-CYP mediated degradation (e.g., chemical instability).

• Quenching: At specific time points (0, 5, 15, 30, and 60 minutes), transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: Acetonitrile instantly precipitates microsomal proteins, halting the enzymatic reaction. The internal standard normalizes any injection volume variability during mass spectrometry.

• Analysis: Centrifuge at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS. Plot the natural log of the percentage remaining against time to calculate the elimination rate constant (k) and half-life (t½).

Protocol B: In Vitro Target Binding Assay (TR-FRET)

To quantify the enhanced target binding affinity (IC50) generated by orthogonal multipolar interactions of the fluorinated pyrazole.

• Complex Formation: In a 384-well plate, incubate the target receptor/kinase (e.g., HIV-1 RT) with a fluorescently labeled tracer ligand (2 nM) and a serial dilution of the pyrazole compound (0.1 nM to 10 µM).

  • Causality: The tracer establishes a baseline Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal. Displacement of the tracer by the pyrazole compound causes a measurable drop in the FRET signal, allowing for precise quantification of competitive binding.

• Equilibration: Seal the plate and incubate for 60 minutes at room temperature in the dark.

  • Causality: This duration ensures the binding reaction reaches thermodynamic equilibrium. Reading the plate prematurely artificially inflates the apparent IC50 value.

• Detection & Calculation: Excite the sample at 340 nm and read emission at 520 nm and 495 nm. Calculate the IC50 using a 4-parameter logistic regression model.

  • Causality: The 4-parameter model accurately accounts for non-linear saturation at both the upper (100% binding) and lower (0% binding) asymptotes of the dose-response curve.

Conclusion

The empirical data and mechanistic principles demonstrate that transitioning from a non-fluorinated to a fluorinated pyrazole scaffold is rarely a neutral modification. By leveraging the extreme electronegativity and thermodynamic stability of the C–F bond, drug development professionals can systematically rescue pyrazole leads suffering from rapid hepatic clearance or poor membrane permeability, often yielding order-of-magnitude improvements in biological activity .

References

• Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems Source: RSC Advances (The Royal Society of Chemistry) URL:[Link]

• Fluorinated Pyrazoles: From Synthesis to Applications Source: Chemical Reviews (ACS Publications) URL:[Link]

• Synthesis and biological evaluation of fluoropyrazolesulfonylurea and thiourea derivatives as possible antidiabetic agents Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis) URL:[Link]

• Fluorinated and Non-Fluorinated 1,4-Diarylpyrazoles via MnO2-Mediated Mechanochemical Deacylative Oxidation of 5-Acylpyrazolines Source: Molecules (PMC / MDPI) URL:[Link]

Comprehensive Spectroscopic Guide: Characterization and Regiochemical Differentiation of Pyrazole Derivatives

Introduction: The Analytical Challenge of Pyrazoles

Pyrazoles are a privileged class of nitrogen-rich heterocycles, forming the core scaffold of numerous blockbuster drugs, including Celecoxib (COX-2 inhibitor) and Ruxolitinib (JAK inhibitor). Despite their ubiquity in medicinal chemistry, the synthesis of pyrazoles—particularly via the condensation of asymmetric 1,3-diketones with substituted hydrazines—often yields a mixture of 1,3-disubstituted and 1,5-disubstituted regioisomers .

Furthermore, unsubstituted 1H-pyrazoles undergo rapid annular tautomerism, complicating spectral interpretation. As a Senior Application Scientist, I have designed this guide to objectively compare the spectroscopic modalities used to characterize pyrazole structures. By understanding the causality behind chemical shifts, fragmentation pathways, and vibrational modes, researchers can build self-validating analytical workflows to unambiguously assign pyrazole regiochemistry and tautomeric states.

Nuclear Magnetic Resonance (NMR): The Gold Standard for Regiochemistry

NMR spectroscopy is the most definitive tool for distinguishing pyrazole regioisomers and studying tautomeric equilibria. The differentiation relies on the spatial proximity of substituents and the electronic environment of the nitrogen atoms.

Causality of Chemical Shifts and Tautomerism

In solution, 1H-pyrazoles exhibit a rapid proton exchange between N-1 and N-2. At room temperature, this tautomerism averages the signals of C-3 and C-5, as well as the associated protons, resulting in broadened peaks[1]. However, when the nitrogen is substituted (e.g., N-alkylation), tautomerism is blocked, and the electronic asymmetry becomes fixed.

For advanced tautomeric analysis of 1H-pyrazoles, ¹⁵N NMR is highly diagnostic. The "pyrrole-like" nitrogen (N-1, protonated) typically resonates around 190-195 ppm, while the "pyridine-like" nitrogen (N-2, unprotonated) resonates around 240-245 ppm[2]. A chemical shift difference ( Δδ ) of ~50 ppm is a definitive marker of the fixed tautomeric state, which can be resolved by cooling the sample (Variable-Temperature NMR) to slow the exchange rate.

Differentiating 1,3- and 1,5-Disubstituted Isomers

While ¹H and ¹³C 1D NMR provide baseline structural confirmation, they are often insufficient to definitively assign regiochemistry due to overlapping chemical shift ranges. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is required. NOESY relies on dipole-dipole cross-relaxation, revealing protons that are spatially close (< 5 Å) regardless of the number of intervening bonds.

• 1,3-Disubstituted Pyrazole: The N1-substituent (e.g., an N-methyl group) will show a strong NOE correlation with the adjacent C5-proton (typically δ 7.5–8.0 ppm)[3].

• 1,5-Disubstituted Pyrazole: The N1-substituent will show a strong NOE correlation with the protons of the C5-substituent (e.g., an aryl or alkyl group), with no correlation to the C4-proton[3].

Table 1: Comparative NMR Data for Pyrazole Regioisomers

Regioisomer	¹H NMR (H-4)	¹³C NMR (C-3)	¹³C NMR (C-4)	¹³C NMR (C-5)	Diagnostic NOESY Correlation
1,3-Disubstituted	6.0 - 6.5 ppm	~145 - 155 ppm	~100 - 105 ppm	~130 - 135 ppm	N1-Alkyl ↔ C5-Proton
1,5-Disubstituted	6.2 - 6.7 ppm	~135 - 145 ppm	~105 - 110 ppm	~140 - 150 ppm	N1-Alkyl ↔ C5-Substituent

Self-Validating Protocol: Regiochemical Assignment via 2D NOESY

To ensure absolute trustworthiness, this protocol incorporates internal validation steps to prevent misinterpretation caused by spin diffusion or improper calibration.

• Sample Preparation: Dissolve 15–20 mg of the purified pyrazole in 0.6 mL of anhydrous DMSO- d6​ . Causality: DMSO is a strong hydrogen-bond acceptor that disrupts intermolecular pyrazole-pyrazole interactions, sharpening the signals and providing a stable deuterium lock.

• System Validation: Acquire a standard 1D ¹H NMR spectrum. Validate the calibration by setting the residual DMSO peak strictly to 2.50 ppm. Verify that the integration of the N1-alkyl group matches the theoretical stoichiometric ratio against the pyrazole H-4 proton.

• NOESY Acquisition: Execute a 2D NOESY experiment utilizing a mixing time ( τm​ ) of 300–500 ms. Causality: For small heterocyclic molecules (MW < 500 Da), this specific mixing time allows sufficient cross-relaxation to build detectable NOE signals while preventing secondary spin-diffusion artifacts that could lead to false-positive spatial correlations.

• Data Interpretation: Map the cross-peaks along the F1/F2 axes. Identify the N1-alkyl signal and trace its spatial correlations.

Caption: Workflow for differentiating 1,3- and 1,5-pyrazole regioisomers using NOESY NMR.

Mass Spectrometry (MS): Fragmentation Dynamics

Mass spectrometry provides critical orthogonal data to NMR. Pyrazoles are highly stable aromatic systems, and under Electron Ionization (EI), they typically yield a very strong, often base-peak, molecular ion [M]+∙ [4].

Causality of Pyrazole Fragmentation

The fragmentation of the pyrazole ring is driven by the stability of the resulting radical cations. The two most prominent and diagnostic fragmentation pathways are:

• Expulsion of Hydrogen Cyanide (HCN, -27 Da): This is the predominant primary fragmentation pathway. The cleavage of the N-N bond and the adjacent C-N bond results in the loss of HCN, forming an [M−27]+∙ ion (often generating a stable cyclopropenyl-like cation)[4].

• Loss of Nitrogen Gas (N₂, -28 Da): A secondary, yet highly characteristic pathway involves the direct expulsion of N₂ from the molecular ion, yielding an [M−28]+∙ species[4].

Substituents heavily influence these pathways. For example, bulky or labile N-substituents (e.g., tetrahydropyran rings) will undergo α -cleavage or complete substituent loss before the pyrazole ring itself fractures[5].

Self-Validating Protocol: Structural Confirmation via GC-MS

• System Validation: Tune the mass spectrometer using Perfluorotributylamine (PFTBA). Causality: Verifying that the tuning standard fragments at m/z 69, 219, and 502 with correct relative abundances ensures absolute mass accuracy and optimal lens voltages before analyzing the unknown pyrazole.

• Sample Introduction: Prepare a 1 mg/mL solution of the pyrazole in LC-MS grade acetonitrile. Inject 1 µL in split mode (1:50) onto a non-polar capillary column (e.g., HP-5MS).

• Ionization: Utilize Electron Ionization (EI) at strictly 70 eV. Causality: 70 eV is the universal standard for EI; it provides highly reproducible fragmentation patterns that can be directly cross-referenced against NIST spectral libraries.

• Spectral Analysis: Isolate the molecular ion [M]+∙ . Confirm the presence of the diagnostic [M−27]+∙ and [M−28]+∙ peaks to validate the intact pyrazole core.

Caption: Primary mass spectrometry fragmentation pathways of substituted pyrazoles.

Infrared (IR) Spectroscopy: Probing Intermolecular Forces

While less diagnostic for regiochemistry than NMR, IR spectroscopy is unparalleled for analyzing the intermolecular dynamics of pyrazoles in the solid state.

Causality of Vibrational Shifts

Unsubstituted 1H-pyrazoles exhibit a highly characteristic, extremely broad absorption band in the region of 2600–3200 cm⁻¹[6]. Novice researchers often mistake this for a baseline anomaly or moisture. However, this broadening is a hallmark of strong intermolecular N-H···N hydrogen bonding , which forces the pyrazole molecules into dimeric, trimeric, or extended catemeric chains[6]. This extensive hydrogen bonding weakens the covalent N-H bond, significantly shifting its stretching frequency to lower wavenumbers compared to a free, non-hydrogen-bonded secondary amine.

Additionally, the pyrazole ring exhibits distinct "ring breathing" and C=C/C=N stretching modes in the fingerprint region, typically observed between 1420–1402 cm⁻¹ and 1189–1071 cm⁻¹[7].

Table 2: Characteristic MS and IR Spectroscopic Markers

Spectroscopic Modality	Characteristic Marker	Causal Mechanism
Mass Spectrometry (EI)	[M−27]+∙ (Loss of HCN)	Cleavage of N-N and C-N bonds forming a stable cyclopropenyl cation[4].
Mass Spectrometry (EI)	[M−28]+∙ (Loss of N₂)	Expulsion of nitrogen gas directly from the molecular ion[4].
IR Spectroscopy	Broad band 2600–3200 cm⁻¹	Extensive intermolecular N-H···N hydrogen bonding (catemers)[6].
IR Spectroscopy	1420–1402 & 1189–1071 cm⁻¹	Pyrazole ring breathing and stretching vibrations[7].

Conclusion

The robust characterization of pyrazole derivatives requires a multi-modal approach. While Mass Spectrometry and IR Spectroscopy provide excellent confirmation of the heterocyclic core and its intermolecular behavior, 2D NOESY NMR remains the undisputed gold standard for resolving the complex regiochemical outcomes of pyrazole synthesis. By implementing the self-validating protocols outlined above, researchers can ensure high-fidelity structural assignments critical for downstream drug development.

References

• Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry Source: IntechOpen URL:[Link]

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• Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives Source: PMC / National Institutes of Health (NIH) URL:[Link]

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The Efficacy of Pyrazole-Based Compounds: A Comparative Guide for Researchers

A Senior Application Scientist's In-Depth Technical Guide to Evaluating Pyrazole-Based Compounds Against Known Standards in Anti-Inflammatory and Anticancer Research.

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, stands as a "privileged scaffold" in medicinal chemistry. Its versatile structure has given rise to a multitude of compounds with a broad spectrum of pharmacological activities, leading to several FDA-approved drugs.[1][2] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the efficacy of novel pyrazole-based compounds against established standards in two key therapeutic areas: anti-inflammatory and anticancer applications. We will delve into the mechanistic rationale behind experimental choices, provide detailed, self-validating protocols, and present comparative data to aid in the objective assessment of these promising molecules.

Part 1: The Anti-Inflammatory Arena: Targeting COX-2

A well-established mechanism of action for many anti-inflammatory pyrazole compounds is the selective inhibition of cyclooxygenase-2 (COX-2).[3] This enzyme is a key player in the inflammatory cascade, responsible for the conversion of arachidonic acid to prostaglandins, which are potent mediators of pain and inflammation.[4]

The Gold Standard: Celecoxib

Celecoxib, a diaryl-substituted pyrazole, is a highly selective COX-2 inhibitor and a widely recognized standard for comparison in the development of new anti-inflammatory agents.[3] Its efficacy is well-documented, though it is not without potential off-target effects, primarily cardiovascular risks at higher doses.[5]

Comparative Efficacy of Pyrazole-Based COX-2 Inhibitors

The following table summarizes the in vitro potency of various pyrazole-based compounds against the COX-2 enzyme, with Celecoxib as the benchmark.

Compound	Target	IC50 (nM)	Source
Celecoxib (Standard)	COX-2	40	[6][7]
Pyrazole Compound 11	COX-2	43	[8]
Pyrazole Compound 12	COX-2	49	[8]
Pyrazole Compound 15	COX-2	45	[8]
PYZ10	COX-2	0.0283	[9][10]
PYZ11	COX-2	0.2272	[9][10]
PYZ31	COX-2	19.87	[9][10][11]
PYZ28	COX-2	260	[9][10][11][12]

Signaling Pathway: The Role of COX-2 in Inflammation

The diagram below illustrates the signaling cascade leading to inflammation and how COX-2 inhibitors intervene.

Caption: COX-2 pathway and the inhibitory action of pyrazole compounds.

Part 2: The Anticancer Frontier: Targeting Kinases

Pyrazole derivatives have demonstrated significant potential as anticancer agents by targeting various protein kinases that are crucial for tumor growth and survival.[10] A prominent example is the inhibition of Janus kinases (JAKs), particularly JAK2, which is often dysregulated in myeloproliferative neoplasms.[13]

The Gold Standard: Ruxolitinib

Ruxolitinib, a pyrazole-containing compound, is the first FDA-approved JAK1/JAK2 inhibitor for the treatment of myelofibrosis and is the established standard for comparison.[14] While effective, off-target effects can include impacts on dendritic cell migration.[15][16]

Comparative Efficacy of Pyrazole-Based JAK2 Inhibitors

The following table presents the in vitro potency of various pyrazole-based compounds against the JAK2 enzyme, benchmarked against Ruxolitinib.

Compound	Target	IC50 (nM)	Source
Ruxolitinib (Standard)	JAK2	2.8	[14]
Compound 3f	JAK2	2.2	[13][17][18]
Tofacitinib	JAK2	77.4	[6]
Pyrazol-3-ylamino pyrazine	JAK2	3	[6]
Aminopyrazole analogue	JAK2	2.2	[6]
Macrocyclic Pyrazole 15ae	JAK2	<5	[19]

Signaling Pathway: The JAK-STAT Pathway in Cancer

The diagram below depicts the JAK-STAT signaling pathway and the mechanism of inhibition by pyrazole-based compounds.

Caption: JAK-STAT pathway and the inhibitory action of pyrazole compounds.

Part 3: Experimental Protocols for Efficacy Evaluation

Objective and reproducible experimental data are the cornerstones of scientific integrity. The following protocols provide detailed, step-by-step methodologies for key in vitro and in vivo assays to evaluate the efficacy of pyrazole-based compounds.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[20]

Protocol: MTT Assay

• Cell Seeding:

  • Culture cancer cell lines (e.g., MCF-7 for breast cancer, HT-29 for colon cancer) in appropriate media.

  • Seed cells into a 96-well plate at an optimal density (typically 5,000-10,000 cells/well for adherent lines) to ensure they are in the exponential growth phase during the experiment.[1]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the pyrazole compound in DMSO.

  • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%.

  • Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent like Doxorubicin).

  • Replace the medium in the wells with the medium containing the test compounds and controls.

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • Add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until a purple precipitate is visible.[3]

• Formazan Solubilization:

  • Carefully remove the medium and add 100-150 µL of a solubilization solvent (e.g., DMSO, acidified isopropanol) to each well to dissolve the formazan crystals.[14]

• Data Acquisition and Analysis:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Comparative IC50 Values of Doxorubicin (Standard Anticancer Agent) in Various Cancer Cell Lines:

Cell Line	Cancer Type	Doxorubicin IC50 (µM)	Source
BFTC-905	Bladder Cancer	2.3	[21]
MCF-7	Breast Cancer	2.5	[21]
M21	Skin Melanoma	2.8	[21]
HeLa	Cervical Cancer	2.9	[21]
HepG2	Liver Cancer	12.2	[21]
A549	Lung Cancer	>20	[21]
PC3	Prostate Cancer	8.0
LNCaP	Prostate Cancer	0.25

In Vivo Efficacy Evaluation: The Xenograft Mouse Model

Xenograft models, where human tumor cells are implanted into immunocompromised mice, are a standard preclinical method to assess the in vivo antitumor activity of novel compounds.[22]

Protocol: Xenograft Mouse Model

• Animal and Cell Preparation:

  • Use immunodeficient mice (e.g., BALB/c nude or NSG mice).

  • Culture human cancer cells (e.g., A549 for lung cancer, PC-3 for prostate cancer) to a sufficient number.

  • Resuspend the cells in a suitable medium, often mixed with Matrigel to support tumor formation.[22]

• Tumor Implantation:

  • Subcutaneously inject a defined number of cancer cells (e.g., 1 x 10^6 to 1 x 10^7 cells) into the flank of each mouse.[2][22]

• Tumor Growth Monitoring and Treatment Initiation:

  • Monitor the mice regularly for tumor growth.

  • Measure tumor dimensions (length and width) with calipers every 2-3 days.

  • Calculate tumor volume using the formula: Volume = (length × width²) / 2.[22][23]

  • When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration:

  • Administer the pyrazole compound and the standard drug (e.g., Ruxolitinib) via the appropriate route (e.g., oral gavage, intraperitoneal injection) at predetermined doses and schedules.

  • The control group receives the vehicle.

• Efficacy Assessment:

  • Continue to measure tumor volume and body weight throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors.

  • Weigh the tumors and perform further analysis (e.g., histology, biomarker analysis).

  • Calculate the tumor growth inhibition (TGI) percentage.

Experimental Workflow Diagram

The following diagram outlines the general workflow for evaluating a novel pyrazole-based compound.

Caption: A generalized workflow for the evaluation of pyrazole compounds.

Conclusion

The pyrazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. This guide provides a robust framework for the systematic evaluation of new pyrazole-based compounds against established standards. By employing rigorous and well-defined experimental protocols, researchers can generate high-quality, comparative data that will be instrumental in identifying the most promising candidates for further development. The ultimate goal is to translate the therapeutic potential of these versatile molecules into new and effective treatments for a range of human diseases.

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Safety & Regulatory Compliance

Standard Operating Procedure &amp; Safety Guide: Handling 2,2,2-Trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-one

As a Senior Application Scientist, I have designed this protocol to address the specific physicochemical hazards of 2,2,2-trifluoro-1-(trimethyl-1H-pyrazol-4-yl)ethan-1-one . This compound is a highly specialized fluorinated heterocyclic building block, primarily utilized in the synthesis of advanced pharmaceuticals (such as kinase and HDAC inhibitors) and agrochemicals[1][2].

Handling this compound requires moving beyond standard laboratory safety protocols. To ensure absolute safety and operational success, researchers must understand the unique reactivity of the trifluoromethyl ketone moiety combined with the lipophilic pyrazole core, and apply self-validating protective measures accordingly.

Mechanistic Hazard Assessment (The "Why" Behind the PPE)

To select the correct Personal Protective Equipment (PPE) and engineering controls, we must first understand the molecular causality of the hazards associated with this compound:

• Hyper-Electrophilic Carbonyl: The strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group severely depletes electron density at the adjacent carbonyl carbon[3]. This makes the ketone highly reactive toward biological nucleophiles (e.g., primary amines and thiols in skin proteins and mucous membranes), leading to rapid contact irritation and potential sensitization[4][5].

• Enhanced Membrane Permeability: The trimethyl-pyrazole ring imparts significant lipophilicity to the molecule. If the compound contacts unprotected skin, it can rapidly partition through the lipid bilayer, carrying the reactive ketone directly into subcutaneous tissues[3][6].

• Hydrate Formation: Trifluoromethyl ketones rapidly absorb ambient moisture to form stable gem-diols (hydrates). This exothermic hydration can alter the compound's physical state, making it sticky, harder to clean, and prone to aerosolizing if rapidly dried.

• Thermal Decomposition: In the event of a fire or extreme heating, the compound will decompose to release highly toxic Hydrogen Fluoride (HF) gas, alongside carbon monoxide ( CO ), carbon dioxide ( CO2​ ), and nitrogen oxides ( NOx​ )[5][7].

Quantitative Physicochemical & Hazard Metrics

The following table summarizes the quantitative data and structural metrics that dictate our handling parameters:

Property	Estimated Value / Classification	Mechanistic Implication for Handling
LogP (Lipophilicity)	~2.5 – 3.5	High membrane permeability; rapid dermal absorption requires strict barrier PPE.
Electrophilicity	Extremely High	Rapid covalent binding to biological nucleophiles; severe eye/skin irritant[4].
Hydration Equilibrium ( Kh​ )	>102	Readily absorbs atmospheric moisture; must be handled under inert gas[3].
Occupational Exposure Limit	<1 mg/m3 (Control Banding)	Treat as highly potent; requires strict engineering controls (fume hood).
Thermal Decomposition	>200∘C	Releases toxic HF and NOx​ gases upon combustion; avoid strong oxidizers[5].

Required Personal Protective Equipment (PPE) Matrix

Based on the hazard assessment, the following PPE is strictly required. Every protocol must be a self-validating system; therefore, pre-use integrity checks are mandatory.

Protection Zone	Required Equipment	Material Specification & Causality
Hands (Primary)	Butyl Rubber or Heavy-Duty Nitrile (Double-gloved)	Specification: Minimum 0.12 mm thickness. Causality: Standard latex is highly permeable to lipophilic ketones and must be avoided. Butyl rubber provides superior resistance if handling the compound in organic solvents (e.g., DMF, DCM)[8][9].
Eyes & Face	Chemical Splash Goggles + Face Shield	Specification: ANSI Z87.1 / EN 166 approved[8]. Causality: The electrophilic ketone causes severe, immediate ocular damage upon contact[7]. Safety glasses with side shields are insufficient.
Body & Skin	Chemically Resistant Lab Coat + Tyvek Sleeves	Specification: Nomex (if fire risk exists) or standard fluid-resistant coat. Causality: Prevents the lipophilic powder from settling on forearms and absorbing through the skin over time.
Respiratory	Ducted Fume Hood (Primary) or ABEK-P3 Respirator	Specification: Face velocity ≥0.5 m/s . Causality: Prevents inhalation of aerosolized dust or volatile hydrates. A respirator is only required if engineering controls fail or during major spill cleanups[8][9].

Operational Workflow: Safe Handling & Transfer

This step-by-step methodology ensures that the compound remains isolated from the operator and the ambient environment.

Phase 1: Pre-Operation Setup & Validation

• Ventilation Verification: Ensure the chemical fume hood is operating at a minimum face velocity of 0.5 m/s (100 fpm).

  • Causality: Prevents inhalation of highly irritating vapors or aerosolized dust[7].

• PPE Integrity Check: Perform a pneumatic inflation test on your gloves to check for micro-tears prior to donning.

  • Causality: The lipophilic nature of the pyrazole core allows it to bypass compromised barriers instantly.

• Atmospheric Control: Purge the reaction vessel and analytical balance enclosure with dry Nitrogen or Argon.

  • Causality: Trifluoromethyl ketones rapidly form hydrates in the presence of ambient humidity, which skews stoichiometric calculations and degrades the reagent[3].

Phase 2: Weighing and Transfer

• Static Elimination: Pass an anti-static bar (ionizer) over the weigh boat and spatulas.

  • Causality: Fluorinated powders hold significant static charge, leading to sudden aerosolization and inhalation risks during transfer[10].

• Enclosed Transfer: Weigh the compound directly inside the fume hood using a draft shield. Never transport open weigh boats across the laboratory.

• Solvent Addition: If preparing a stock solution, add the solvent (e.g., anhydrous DMF or DCM) slowly down the interior side of the vessel.

  • Causality: Minimizes the exothermic heat of solvation and prevents splashing of the reactive electrophile.

Phase 3: Post-Handling Decontamination

• Tool Quenching: Rinse all spatulas and glassware with a mild solvent (e.g., ethanol or acetone) directly into a designated halogenated waste container before removing them from the fume hood.

• Glove Doffing: Remove gloves using the "beak method" (turning them inside out) to trap any microscopic chemical residue within the glove. Wash hands immediately with cold water and non-abrasive soap[7][8].

Emergency Response & Spill Containment Plan

In the event of an accidental release, immediate and structured action is required to prevent dermal exposure and the spread of toxic dust.

Fig 1: Step-by-step emergency workflow for containing fluorinated pyrazole ketone spills.

Specific Spill Protocols

• Skin Contact: Immediately flush the affected area with generous quantities of running water for at least 15 minutes. Wash with a non-abrasive soap. Do not use harsh solvents (like acetone) on the skin, as this will accelerate the dermal absorption of the lipophilic pyrazole[7][8]. Seek medical attention immediately.

• Chemical Spill Cleanup: Do NOT use basic absorbents (e.g., sodium carbonate), as strong bases can trigger unwanted reactions with the electrophilic ketone. Cover the spill with an inert absorbent such as dry sand or diatomite. Scoop the material using non-sparking tools and place it into a tightly closed container for disposal[7][10].

Waste Disposal & Decontamination Plan

Due to the presence of the trifluoromethyl group, this compound and all associated contaminated materials cannot be disposed of in standard organic waste streams.

• Segregation: All liquid waste, contaminated gloves, weigh boats, and absorbent materials must be segregated into clearly labeled "Halogenated Organic Waste" containers[8][10].

• Incineration: The waste must be processed by a licensed hazardous waste facility capable of high-temperature incineration equipped with scrubbers. Causality: Incineration of fluorinated compounds generates highly corrosive Hydrogen Fluoride (HF) gas, which must be neutralized by industrial alkaline scrubbers before environmental release[5].

• Surface Decontamination: Wash the fume hood surface with a mild detergent and water solution. Avoid using strong oxidizers or strong bases during cleanup[5].

References

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